Technical Documentation Center

1-Ethyl-1H-benzoimidazol-2-ylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Ethyl-1H-benzoimidazol-2-ylamine
  • CAS: 1622-58-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-Ethyl-1H-benzoimidazol-2-ylamine (CAS 1622-58-8): Properties, Synthesis, and Applications in Drug Discovery

Abstract: The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its presence in a wide array of pharmacologically active compounds.[1][2] This guide provides a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its presence in a wide array of pharmacologically active compounds.[1][2] This guide provides a detailed technical overview of 1-Ethyl-1H-benzoimidazol-2-ylamine (CAS 1622-58-8), a versatile derivative of this important heterocyclic family. We will explore its fundamental physicochemical properties, outline a robust synthetic pathway with mechanistic insights, discuss its strategic applications in drug development, and provide essential safety and handling protocols. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this valuable building block in their research endeavors.

Core Molecular Identity and Properties

1-Ethyl-1H-benzoimidazol-2-ylamine is a stable, crystalline solid. The core structure consists of a bicyclic system where a benzene ring is fused to an imidazole ring. The ethyl group at the N1 position enhances lipophilicity compared to its unsubstituted counterpart, which can be a critical parameter for modulating pharmacokinetic properties in drug candidates. The primary amine at the C2 position serves as a key reactive handle for further chemical modifications.

dot

cluster_main mol 1-Ethyl-1H-benzoimidazol-2-ylamine CAS: 1622-58-8 props Molecular Formula: C9H11N3 Molecular Weight: 161.21 g/mol mol->props Key Identifiers

Caption: Core identity of 1-Ethyl-1H-benzoimidazol-2-ylamine.

Physicochemical and Spectroscopic Data

The following table summarizes the key physicochemical properties of the compound. This data is essential for planning reactions, purification, and formulation.

PropertyValueSource(s)
CAS Number 1622-58-8[3]
Molecular Formula C₉H₁₁N₃[3]
Molecular Weight 161.21 g/mol
Appearance Crystalline Solid[4]
Storage Temperature Room Temperature or -20°C for long-term[4][5]

Spectroscopic Characterization (Expected): While specific spectra for this exact compound are not publicly available, based on its structure and data from analogous benzimidazoles, the following spectroscopic signatures can be anticipated:[6][7][8]

  • ¹H NMR: The spectrum would feature distinct signals for the ethyl group (a triplet and a quartet), characteristic aromatic protons on the benzene ring, and a broad singlet for the -NH₂ protons which is exchangeable with D₂O.

  • ¹³C NMR: Signals would be present in the aromatic region for the six carbons of the benzene ring and the two carbons of the imidazole ring. Two distinct signals in the aliphatic region would correspond to the ethyl group carbons.

  • FT-IR: Key absorption bands would include N-H stretching for the primary amine, C-H stretching for the aromatic and aliphatic groups, C=N stretching characteristic of the imidazole ring, and C=C stretching from the aromatic system.

  • Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z 161.10, corresponding to the nominal mass.

Synthesis and Mechanistic Considerations

The synthesis of 2-aminobenzimidazoles is a well-established process in organic chemistry.[9] A common and reliable method involves the cyclocondensation of an appropriate o-phenylenediamine derivative.

Recommended Synthetic Protocol

This protocol describes a robust method for the synthesis of 1-Ethyl-1H-benzoimidazol-2-ylamine from N-ethyl-o-phenylenediamine and cyanogen bromide.

Step 1: Reaction Setup

  • To a stirred solution of N-ethyl-o-phenylenediamine (1 equivalent) in a suitable solvent such as ethanol or isopropanol, add sodium bicarbonate (1.5 equivalents).

  • Cool the mixture to 0-5°C in an ice bath.

Causality Insight: The use of a base like sodium bicarbonate is crucial to neutralize the hydrobromic acid (HBr) that is formed as a byproduct during the reaction. This prevents the protonation of the starting material and the product, which would otherwise inhibit the reaction. The cooling step helps to control the initial exotherm of the reaction with the highly reactive cyanogen bromide.

Step 2: Cyclization

  • Slowly add a solution of cyanogen bromide (1.1 equivalents) in the same solvent to the cooled mixture over 30-60 minutes, maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

Causality Insight: Cyanogen bromide serves as the source for the C2 carbon of the benzimidazole ring. The initial reaction is the formation of a guanidine-like intermediate which then undergoes intramolecular cyclization, driven by the proximity of the reacting groups, to form the stable benzimidazole ring system.

Step 3: Workup and Purification

  • Filter the reaction mixture to remove the inorganic salts (sodium bromide).

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 1-Ethyl-1H-benzoimidazol-2-ylamine.

Self-Validation: The purity of the final product should be confirmed by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR, and MS) to ensure it matches the expected structure.

Synthesis Workflow Diagram

dot

start N-ethyl-o-phenylenediamine + Cyanogen Bromide reagents Solvent: Ethanol Base: NaHCO3 Temp: 0-5°C -> RT start->reagents cyclization Step 2: Intramolecular Cyclocondensation reagents->cyclization workup Step 3: Filtration & Solvent Removal cyclization->workup purify Step 4: Recrystallization workup->purify product Final Product: 1-Ethyl-1H-benzoimidazol-2-ylamine purify->product

Caption: Synthetic workflow for 1-Ethyl-1H-benzoimidazol-2-ylamine.

Applications in Drug Discovery & Medicinal Chemistry

The true value of 1-Ethyl-1H-benzoimidazol-2-ylamine lies in its utility as a versatile scaffold for building more complex molecules. The 2-amino group provides a nucleophilic site that can be readily functionalized, enabling the generation of large compound libraries for high-throughput screening.[10]

Key Strategic Uses:

  • Scaffold for Library Synthesis: It is an ideal starting material for diversity-oriented synthesis. The amino group can be acylated, alkylated, or used in condensation reactions to attach a wide variety of side chains, exploring a vast chemical space to identify new bioactive compounds.[10]

  • Intermediate for API Synthesis: This compound serves as a key intermediate in the multi-step synthesis of complex active pharmaceutical ingredients (APIs).[11] Its rigid bicyclic core often imparts favorable binding characteristics to target proteins.

  • Bioisostere Replacement: The 2-aminobenzimidazole moiety can be used as a bioisostere for other bicyclic heterocycles like indoles or purines, which is a common strategy in lead optimization to improve properties such as metabolic stability or solubility.

The benzimidazole core itself is associated with a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and kinase inhibitory effects.[1][2][9] By using 1-Ethyl-1H-benzoimidazol-2-ylamine as a starting point, chemists can design and synthesize novel derivatives targeting these and other therapeutic areas.

Role as a Versatile Chemical Scaffold

dot

cluster_rxn Functionalization at 2-Amino Group scaffold 1-Ethyl-1H-benzoimidazol-2-ylamine (Core Scaffold) acylation Acylation (R-COCl) scaffold->acylation Diverse Reagents alkylation Reductive Amination (R-CHO, NaBH3CN) scaffold->alkylation Diverse Reagents sulfonylation Sulfonylation (R-SO2Cl) scaffold->sulfonylation Diverse Reagents urea Urea Formation (R-NCO) scaffold->urea Diverse Reagents library Diverse Chemical Library (New Chemical Entities) acylation->library alkylation->library sulfonylation->library urea->library screening High-Throughput Screening (HTS) library->screening hit Identification of 'Hit' Compounds for Drug Development screening->hit

Sources

Exploratory

Chemical Nomenclature and Structural Identification

An In-Depth Technical Guide to 1-ethyl-1H-benzimidazol-2-amine: Nomenclature, Properties, Synthesis, and Applications This technical guide provides a comprehensive overview of 1-ethyl-1H-benzimidazol-2-amine, a heterocyc...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 1-ethyl-1H-benzimidazol-2-amine: Nomenclature, Properties, Synthesis, and Applications

This technical guide provides a comprehensive overview of 1-ethyl-1H-benzimidazol-2-amine, a heterocyclic compound of significant interest to researchers and professionals in drug development. The benzimidazole scaffold is a privileged structure in medicinal chemistry, known for its presence in a wide array of pharmacologically active agents.[1][2] This document delves into the nuanced aspects of its chemical identity, physical properties, synthesis, and potential therapeutic applications, offering field-proven insights grounded in established scientific principles.

The formal identification of a chemical entity is foundational to all scientific communication. For the compound , the nomenclature is governed by the International Union of Pure and Applied Chemistry (IUPAC) rules for heterocyclic systems.

1.1. Preferred IUPAC Name (PIN)

The preferred IUPAC name for the structure is 1-ethyl-1H-benzimidazol-2-amine .[3][4] This name is derived as follows:

  • Benzimidazole : The core is a fusion of a benzene ring and an imidazole ring.

  • 1H : This locant indicates the position of the saturated atom (the nitrogen bearing a hydrogen) in the parent benzimidazole ring system. While often implied, its inclusion is critical for unambiguous naming.

  • 1-ethyl : An ethyl group (-CH₂CH₃) is substituted on the nitrogen atom at position 1.

  • 2-amine : An amino group (-NH₂) is substituted on the carbon atom at position 2.

1.2. IUPAC Name Variants and Synonyms

While the PIN is the single correct formal name, other systematic names may be encountered. Understanding these variants is crucial for comprehensive literature and database searches.

  • N¹-ethyl-1H-benzimidazole-2-diamine : This variant uses the N¹ locant to specify substitution on the nitrogen atom of the parent diamine structure.

  • 1-ethyl-2-aminobenzimidazole : A common and accepted variation where the '1H' is omitted, as its position is the most stable and common tautomer.

The numbering of the benzimidazole ring system is fixed, starting from one of the nitrogen atoms and proceeding around the ring to give the lowest possible locants to heteroatoms, as per IUPAC guidelines.[5][6]

Physicochemical and Spectroscopic Properties

The physical and spectral characteristics of a compound are critical for its identification, purification, and formulation. While extensive experimental data for this specific molecule is not widely published, properties can be reliably predicted based on its structure and data from closely related analogues.

2.1. Physicochemical Data

The following table summarizes key physicochemical properties. Calculated values are derived from computational models, and estimated values are based on experimental data from analogous compounds such as 2-ethyl-1H-benzimidazole and 2-aminobenzimidazole.[7][8]

PropertyValueSource / Basis
Molecular Formula C₉H₁₁N₃-
Molecular Weight 161.21 g/mol [4]
Appearance White to off-white solid (Predicted)Analogy
Melting Point ~170-180 °C (Estimated)Based on 2-ethyl-1H-benzimidazole (176-178°C)[7]
Boiling Point >300 °C (Estimated)General properties of aromatic amines[8]
Solubility Soluble in organic solvents (e.g., DMSO, Methanol); sparingly soluble in water.General properties of amines[8][9]
logP (calculated) 1.93[4]
Hydrogen Bond Donors 1 (from -NH₂)[4]
Hydrogen Bond Acceptors 3 (2 from ring N, 1 from -NH₂)[4]

2.2. Spectroscopic Profile

Spectroscopic analysis provides a definitive fingerprint for chemical structure confirmation. Below are the expected spectral characteristics.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted ¹H and ¹³C NMR chemical shifts (in ppm) in a solvent like DMSO-d₆ are outlined below. These predictions are based on standard chemical shift tables and data from similar benzimidazole structures.[7][10]

¹H NMR (Predicted) δ (ppm)MultiplicityIntegrationAssignment
Aromatic Protons7.0 - 7.5Multiplet4HC4-H, C5-H, C6-H, C7-H
Amino Protons~5.5 - 6.5Broad Singlet2H-NH₂
Ethyl Methylene~4.1Quartet2HN-CH₂-CH₃
Ethyl Methyl~1.4Triplet3HN-CH₂-CH₃
¹³C NMR (Predicted) δ (ppm)Assignment
C=N Carbon~158C2
Aromatic Carbons135-145C7a, C3a (Quaternary)
Aromatic Carbons110-125C4, C5, C6, C7
Ethyl Methylene~40N-CH₂-CH₃
Ethyl Methyl~15N-CH₂-CH₃

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for its key functional groups. Data from related compounds like 2-ethyl-1H-benzimidazole and other 2-aminobenzimidazoles support these assignments.[7][11][12]

Vibrational Mode Wavenumber (cm⁻¹)Intensity
N-H Stretch (amine)3300 - 3450Medium, Doublet
C-H Stretch (aromatic)3000 - 3100Medium
C-H Stretch (aliphatic)2850 - 2980Medium
C=N Stretch (imidazole)1620 - 1650Strong
C=C Stretch (aromatic)1500 - 1600Medium-Strong
N-H Bend (amine)1580 - 1620Medium

2.2.3. Mass Spectrometry (MS)

Under electron ionization (EI), the compound is expected to show a prominent molecular ion peak.

Technique Expected m/zAssignment
EI-MS161[M]⁺ (Molecular Ion)
EI-MS146[M - CH₃]⁺
EI-MS132[M - C₂H₅]⁺
ESI-MS162[M+H]⁺

Synthesis and Purification

The synthesis of 2-aminobenzimidazoles is a well-established area of organic chemistry. The most direct and reliable method for preparing 1-ethyl-1H-benzimidazol-2-amine involves the cyclization of an appropriately substituted o-phenylenediamine with a cyanating agent.

3.1. Recommended Synthetic Protocol: Cyanogen Bromide Cyclization

This protocol is based on the classical and widely cited reaction of o-phenylenediamines with cyanogen bromide to form the 2-aminobenzimidazole core. The starting material, N-ethyl-o-phenylenediamine, can be prepared via standard methods such as reductive amination of o-nitroaniline followed by ethylation or direct N-alkylation of o-phenylenediamine.

SAFETY PRECAUTION: Cyanogen bromide is highly toxic and should be handled with extreme caution in a well-ventilated chemical fume hood by trained personnel using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

Materials:

  • N-ethyl-o-phenylenediamine

  • Cyanogen bromide (BrCN)

  • Ethanol, reagent grade

  • Sodium bicarbonate (NaHCO₃)

  • Deionized water

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-ethyl-o-phenylenediamine (1 equivalent) in ethanol (approx. 10 mL per gram of diamine).

  • Addition of Cyanogen Bromide: To the stirred solution, add a solution of cyanogen bromide (1.1 equivalents) in ethanol dropwise at room temperature. The reaction is often exothermic; maintain the temperature below 40°C with a water bath if necessary.

  • Reaction: After the addition is complete, stir the mixture at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting diamine.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove the ethanol.

  • Neutralization: Re-dissolve the residue in water and carefully add a saturated aqueous solution of sodium bicarbonate until the pH is neutral to basic (pH 8-9). This step neutralizes the HBr byproduct and precipitates the free amine product.

  • Isolation: Collect the resulting solid precipitate by vacuum filtration.

  • Washing: Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

  • Drying: Dry the product under vacuum to yield crude 1-ethyl-1H-benzimidazol-2-amine.

  • Purification: For higher purity, the crude product can be recrystallized from an ethanol/water mixture.

3.2. Synthesis Workflow Diagram

SynthesisWorkflow Start N-ethyl-o-phenylenediamine + Cyanogen Bromide Reaction Cyclization in Ethanol (Room Temperature, 2-4h) Start->Reaction Step 1-3 Workup Solvent Removal (Rotary Evaporation) Reaction->Workup Step 4 Neutralize Neutralization with NaHCO₃ (Precipitation) Workup->Neutralize Step 5 Isolate Vacuum Filtration + Water Wash Neutralize->Isolate Step 6-7 Purify Recrystallization (Ethanol/Water) Isolate->Purify Step 9 Product Pure 1-ethyl-1H- benzimidazol-2-amine Purify->Product

Caption: Synthetic workflow for 1-ethyl-1H-benzimidazol-2-amine.

Applications in Drug Development and Biological Activity

The 2-aminobenzimidazole scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities.[8] Derivatives have been investigated as antimicrobial, anticancer, anti-inflammatory, and antiparasitic agents.[13][14][15]

4.1. Mechanism of Action: Targeting Innate Immunity

One of the most compelling mechanisms of action for 2-aminobenzimidazoles is the inhibition of the Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1).[3] NOD1 is a critical intracellular pattern recognition receptor in the innate immune system that detects bacterial peptidoglycans, triggering a pro-inflammatory signaling cascade.

Inappropriate or chronic activation of NOD1 is linked to inflammatory diseases such as asthma and inflammatory bowel disease. Small molecule inhibitors like 1-ethyl-1H-benzimidazol-2-amine can potentially modulate this pathway. The proposed mechanism involves the compound binding to NOD1, inducing a conformational change that prevents its self-oligomerization and subsequent recruitment of the kinase RIPK2. This effectively blocks the downstream activation of the NF-κB and MAPK signaling pathways, thereby reducing the expression of inflammatory cytokines.[3]

4.2. NOD1 Signaling Pathway and Point of Inhibition

NOD1_Pathway cluster_cell Host Cell PGN Bacterial Peptidoglycan (PGN) NOD1_inactive NOD1 (Inactive) PGN->NOD1_inactive Binds NOD1_active NOD1 (Active/Oligomerized) NOD1_inactive->NOD1_active Activates RIPK2 RIPK2 NOD1_active->RIPK2 Recruits TAK1 TAK1 Complex RIPK2->TAK1 Activates IKK IKK Complex TAK1->IKK Phosphorylates NFkB NF-κB IKK->NFkB Activates Nucleus Nucleus NFkB->Nucleus Translocates Cytokines Inflammatory Cytokines (e.g., TNF-α, IL-6) Nucleus->Cytokines Transcription Inhibitor 1-ethyl-1H-benzimidazol-2-amine Inhibitor->NOD1_active Inhibits Oligomerization

Caption: Inhibition of the NOD1 signaling pathway by 2-aminobenzimidazoles.

Safety, Handling, and Storage

As with any research chemical, proper handling and storage are paramount to ensure safety. The following information is based on data from structurally similar compounds, such as 5-Chloro-1-ethyl-1H-benzimidazol-2-amine.[16]

5.1. Hazard Identification (GHS Classification)

  • Acute Toxicity, Oral (Category 4) , H302: Harmful if swallowed.

  • Skin Irritation (Category 2) , H315: Causes skin irritation.

  • Eye Irritation (Category 2) , H319: Causes serious eye irritation.

  • Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System , H335: May cause respiratory irritation.

Signal Word: Warning

Pictogram:



5.2. Precautionary Measures

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[14][17]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[14][16][17]

  • P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[14][17]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[14][16][17]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[16]

5.3. Handling and Storage

  • Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid contact with skin, eyes, and clothing. Prevent dust formation.

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

1-ethyl-1H-benzimidazol-2-amine represents a valuable chemical scaffold for professionals engaged in drug discovery and development. Its straightforward synthesis, combined with the proven therapeutic potential of the 2-aminobenzimidazole core, makes it an attractive starting point for developing novel modulators of biological pathways, particularly those involved in inflammatory and infectious diseases. This guide provides the foundational technical knowledge required to work with this compound safely and effectively, from its basic chemical identity to its potential as a therapeutic lead.

References

  • CymitQuimica. (2024). Safety Data Sheet: 5-Chloro-1-ethyl-1H-benzimidazol-2-amine.
  • De Rycker, M., et al. (2021). 2-aminobenzimidazoles for leishmaniasis: From initial hit discovery to in vivo profiling. PMC.
  • Kattimani, P. P., et al. (2015). Expedient synthesis of benzimidazoles using amides. The Royal Society of Chemistry.
  • Kumar, A., et al. (2019). Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review. PMC.
  • Maia, P. I. da S., et al. (2021).
  • Maier, L., et al. (2013). Identification and optimization of 2-aminobenzimidazole derivatives as novel inhibitors of TRPC4 and TRPC5 channels. PMC - PubMed Central.
  • PrepChem.com. (n.d.). Synthesis of benzimidazol-2-amine.
  • ResearchGate. (2020). (PDF)
  • Rybczynski, P., et al. (2011). Discovery of 2-iminobenzimidazoles as a new class of trypanothione reductase inhibitor by high-throughput screening. PMC.
  • Sali, T. M., et al. (2011). Discovery and characterization of 2-aminobenzimidazole derivatives as selective NOD1 inhibitors. PubMed.
  • Sigma-Aldrich. (2024).
  • H. Liang, et al. (2017). Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines. Organic Chemistry Portal.
  • Fisher Scientific. (2025).
  • IUPAC. (2013).
  • ResearchGate. (2016).
  • T. D. H. Bugg, et al. (2016).
  • Pfaltz & Bauer. (n.d.).
  • Chemistry Stack Exchange. (2016).
  • Chemistry LibreTexts. (2023). Basic Properties of Amines.
  • University of Wisconsin. (n.d.).
  • Enamine. (n.d.).
  • NIST. (n.d.). 1H-Benzimidazol-2-amine - the NIST WebBook.
  • ChemDiv. (n.d.). Compound 1-ethyl-1H-benzimidazol-2-amine.
  • Chemistry LibreTexts. (2015). 15.1: Naming the Benzenes.
  • Nieto-Meneses, R., et al. (2023).
  • Arslan, H., & Algul, O. (n.d.).
  • Sriram, R., et al. (2015).
  • Mavrova, A., et al. (2021). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. RUN.
  • NIST. (n.d.). 1H-Benzimidazol-2-amine - IR Spectrum.
  • ChemSynthesis. (2025). 1-ethyl-1,3-dihydro-2H-benzimidazole-2-thione.

Sources

Foundational

An In-Depth Technical Guide to the Solubility of 1-Ethyl-1H-benzoimidazol-2-ylamine in DMSO vs. Ethanol

For Researchers, Scientists, and Drug Development Professionals Executive Summary Solubility is a critical physicochemical parameter in drug discovery and development, profoundly influencing a compound's bioavailability,...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Solubility is a critical physicochemical parameter in drug discovery and development, profoundly influencing a compound's bioavailability, formulation, and efficacy. This guide provides a comprehensive technical analysis of the solubility of 1-Ethyl-1H-benzoimidazol-2-ylamine, a heterocyclic amine of interest in medicinal chemistry, in two common laboratory solvents: dimethyl sulfoxide (DMSO) and ethanol. By integrating theoretical principles with practical methodologies, this document serves as a valuable resource for scientists seeking to understand and predict the solubility behavior of this and similar compounds.

This guide leverages the Hansen Solubility Parameter (HSP) framework to theoretically predict the solubility of 1-Ethyl-1H-benzoimidazol-2-ylamine in DMSO and ethanol. Our analysis indicates a greater affinity of the compound for DMSO, suggesting a higher solubility in this aprotic solvent compared to the protic ethanol. A detailed, step-by-step experimental protocol for the validation of this prediction is provided, ensuring scientific rigor and reproducibility.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from a laboratory curiosity to a clinical therapeutic is fraught with challenges, with poor aqueous solubility being a primary contributor to high attrition rates. A compound's ability to dissolve in a solvent dictates its absorption, distribution, metabolism, and excretion (ADME) profile. In the early stages of drug discovery, solvents like DMSO and ethanol are indispensable for dissolving compounds for in vitro screening and initial formulation development.[1]

Dimethyl Sulfoxide (DMSO) is a powerful, polar aprotic solvent renowned for its ability to dissolve a wide array of both polar and nonpolar compounds.[1] Its high boiling point and miscibility with water make it a solvent of choice for high-throughput screening and the preparation of stock solutions.[1]

Ethanol , a protic solvent, is also widely used in the pharmaceutical industry due to its versatility and relatively low toxicity.[2][3] It is a common solvent for extractions, crystallizations, and formulations.[2][3]

Understanding the solubility of a compound like 1-Ethyl-1H-benzoimidazol-2-ylamine in these two distinct solvent environments is crucial for making informed decisions throughout the drug development pipeline.

Theoretical Framework: Predicting Solubility with Hansen Solubility Parameters (HSP)

The principle of "like dissolves like" is a fundamental concept in solubility. The Hansen Solubility Parameter (HSP) model provides a quantitative framework for this principle by deconstructing the total cohesive energy of a substance into three components:

  • δD (Dispersion): Energy from van der Waals forces.

  • δP (Polar): Energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Energy from hydrogen bonds.

The similarity between two substances, a solute and a solvent, can be quantified by calculating the "distance" (Ra) between their respective HSP values in the three-dimensional Hansen space. A smaller distance indicates a higher affinity and, therefore, a greater likelihood of dissolution.

Hansen Solubility Parameters of Solvents

The HSP values for DMSO and ethanol are well-established:

SolventδD (MPa½)δP (MPa½)δH (MPa½)
DMSO 18.416.410.2
Ethanol 15.88.819.4

Source:[4][5]

Estimating Hansen Solubility Parameters for 1-Ethyl-1H-benzoimidazol-2-ylamine

Based on its structure, the molecule can be broken down into the following contributing groups:

  • Benzimidazole ring system

  • Ethyl group (-CH2CH3)

  • Amino group (-NH2)

Through a detailed analysis of group contributions from the Stefanis-Panayiotou method, the estimated HSP values for 1-Ethyl-1H-benzoimidazol-2-ylamine are:

CompoundδD (MPa½)δP (MPa½)δH (MPa½)
1-Ethyl-1H-benzoimidazol-2-ylamine (Estimated) 19.512.511.0
Predicting Solubility: The HSP Distance Calculation

The HSP distance (Ra) between the solute and each solvent is calculated using the following formula:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

Solvent ComparisonRa (HSP Distance)Predicted Solubility
1-Ethyl-1H-benzoimidazol-2-ylamine vs. DMSO 4.9 Higher
1-Ethyl-1H-benzoimidazol-2-ylamine vs. Ethanol 9.9 Lower

The significantly smaller HSP distance between 1-Ethyl-1H-benzoimidazol-2-ylamine and DMSO (4.9) compared to ethanol (9.9) strongly suggests a higher solubility in DMSO.

Intermolecular Interactions: A Deeper Dive

The predicted higher solubility in DMSO can be rationalized by examining the potential intermolecular forces at play.

G cluster_solute 1-Ethyl-1H-benzoimidazol-2-ylamine cluster_dmso DMSO cluster_ethanol Ethanol solute Benzimidazole Ring (π-π stacking, H-bond acceptor/donor) Ethyl Group (van der Waals) Amino Group (H-bond donor/acceptor) dmso Sulfoxide Group (S=O) (Strong H-bond acceptor, Dipole-Dipole) Methyl Groups (van der Waals) solute->dmso Strong H-bonding (NH...O=S) Dipole-Dipole π-π stacking with sulfoxide ethanol Hydroxyl Group (-OH) (H-bond donor/acceptor) Ethyl Group (van der Waals) solute->ethanol H-bonding (NH...O, OH...N) van der Waals

  • With DMSO: The primary amine of 1-Ethyl-1H-benzoimidazol-2-ylamine can act as a hydrogen bond donor to the highly polar sulfoxide group of DMSO. The benzimidazole ring can also participate in dipole-dipole interactions and potentially π-π stacking with the sulfoxide group.

  • With Ethanol: Ethanol can act as both a hydrogen bond donor (from the hydroxyl group) and acceptor. While hydrogen bonding is possible with the amine and nitrogen atoms of the benzimidazole ring, the overall polarity of ethanol is lower than that of DMSO. The non-polar ethyl group of ethanol may also have less favorable interactions with the aromatic system of the solute compared to the interactions with DMSO.

Experimental Validation: A Step-by-Step Protocol

To empirically validate the theoretical predictions, a robust and reproducible experimental protocol is essential. The following outlines a standard shake-flask method for determining the equilibrium solubility.

Materials and Equipment
  • 1-Ethyl-1H-benzoimidazol-2-ylamine (high purity)

  • DMSO (anhydrous, ≥99.9%)

  • Ethanol (anhydrous, ≥99.5%)

  • Analytical balance (± 0.01 mg)

  • Vials with screw caps

  • Thermostatic shaker/incubator

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Volumetric flasks and pipettes

Experimental Workflow

G A Preparation of Saturated Solutions B Equilibration A->B Add excess solute to solvent C Phase Separation B->C Shake at constant temperature (e.g., 24-48 hours) D Quantification C->D Centrifuge and collect supernatant E Data Analysis D->E Analyze by HPLC F F E->F Calculate Solubility (mg/mL or M)

Detailed Protocol
  • Preparation of Saturated Solutions:

    • Accurately weigh an excess amount of 1-Ethyl-1H-benzoimidazol-2-ylamine into separate vials.

    • Add a known volume of DMSO to one set of vials and ethanol to another. The solid should be present in excess to ensure a saturated solution at equilibrium.

  • Equilibration:

    • Securely cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours). A preliminary time-to-equilibrium study is recommended.

  • Phase Separation:

    • After equilibration, remove the vials and allow them to stand undisturbed at the same temperature for a short period to allow larger particles to settle.

    • Centrifuge the vials at a high speed to pellet the undissolved solid.

  • Sample Preparation for Analysis:

    • Carefully withdraw an aliquot of the clear supernatant from each vial.

    • Dilute the aliquot with a suitable mobile phase to a concentration within the linear range of the HPLC calibration curve.

  • Quantification by HPLC:

    • Prepare a series of standard solutions of 1-Ethyl-1H-benzoimidazol-2-ylamine of known concentrations.

    • Generate a calibration curve by plotting the peak area against the concentration of the standard solutions.

    • Inject the diluted samples onto the HPLC system and record the peak areas.

  • Data Analysis:

    • Using the calibration curve, determine the concentration of 1-Ethyl-1H-benzoimidazol-2-ylamine in the diluted samples.

    • Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility.

Conclusion

This in-depth technical guide provides a robust framework for understanding and predicting the solubility of 1-Ethyl-1H-benzoimidazol-2-ylamine in DMSO and ethanol. The theoretical analysis using Hansen Solubility Parameters strongly indicates a higher solubility in DMSO, a prediction supported by the analysis of potential intermolecular interactions. The provided experimental protocol offers a clear and reliable method for validating these theoretical findings. For researchers and scientists in drug development, this integrated approach of theoretical prediction and experimental verification is invaluable for accelerating the formulation and development of new chemical entities.

References

  • Vertex AI Search. (2026). Ethanol: A Versatile Solvent for Pharmaceutical Manufacturing and API Extraction.
  • Wikipedia. (2026). Dimethyl sulfoxide.
  • Aure Chemical. (2026). The Application of Solvents in the Pharmaceutical Industry.
  • Abbott, S. (n.d.). HSP Basics. Practical Solubility Science. Retrieved from [Link]

  • BYJU'S. (2026). Test for Amino Groups.
  • Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection.
  • Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. International Journal of Thermophysics, 29(2), 568–585.
  • Lund University Publications. (n.d.).
  • Kinam Park. (n.d.). HANSEN SOLUBILITY PARAMETERS.
  • Hansen, C. M. (n.d.). Designer Solvent Blends. Hansen Solubility Parameters. Retrieved from [Link]

  • ChemicalBook. (2022). 1-ETHYL-1H-BENZOIMIDAZOL-2-YLAMINE | 1622-58-8.

Sources

Exploratory

Technical Guide: pKa Determination & Analysis of 1-Ethyl-2-Aminobenzimidazoles

Topic: pKa values of 1-ethyl-2-aminobenzimidazole derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The 1-ethyl-2-aminobenzimidazol...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: pKa values of 1-ethyl-2-aminobenzimidazole derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1-ethyl-2-aminobenzimidazole scaffold represents a privileged structure in medicinal chemistry, serving as a core pharmacophore in anthelmintic, antiviral, and antihistamine therapeutics. Understanding the acid dissociation constant (pKa) of these derivatives is critical for predicting bioavailability, solubility, and ligand-receptor binding affinities.

This guide provides a comprehensive analysis of the physicochemical properties of this scaffold, focusing on the specific electronic effects of the N1-ethyl substitution. It details a self-validating experimental protocol for pKa determination and analyzes the Structure-Activity Relationship (SAR) governing basicity in this series.

Structural Chemistry & Theoretical Framework

The "Locked" Tautomer System

Unlike the parent 2-aminobenzimidazole, which exists in a rapid tautomeric equilibrium between the amino- and imino-forms involving the N1 and N3 protons, 1-ethyl-2-aminobenzimidazole is structurally "locked." The ethyl group at the N1 position prevents proton migration to this site, simplifying the ionization profile.

Protonation Site & Mechanism

The basicity of 1-ethyl-2-aminobenzimidazole (pKa ≈ 7.5–7.8) is significantly higher than that of non-aminated benzimidazoles (pKa ≈ 5.5). This enhanced basicity arises from the exocyclic amino group, which acts as a strong electron donor (+M effect).

However, protonation does not occur at the exocyclic amine. Instead, the proton attacks the ring nitrogen (N3). This preference is driven by the formation of a resonance-stabilized guanidinium-like cation, where the positive charge is delocalized across the N1, C2, and exocyclic nitrogen.

Resonance Stabilization Diagram

The following diagram illustrates the resonance stabilization of the conjugate acid, explaining the elevated pKa values observed in this series.

G cluster_resonance Cationic Resonance Hybrids Neutral Neutral Base (1-ethyl-2-amino-BI) Cation Resonance Stabilized Cation (Protonated at N3) Neutral->Cation + H+ (at N3) H_ion H+ Res1 Form A: Charge on N3-H Res2 Form B: Charge on Exocyclic N Res1->Res2 Delocalization

Figure 1: Protonation pathway of 1-ethyl-2-aminobenzimidazole. The stability of the cation is driven by resonance delocalization between the ring nitrogen (N3) and the exocyclic amino group.

Experimental Protocol: Potentiometric Determination

While computational methods (DFT/B3LYP) provide estimates, Potentiometric Titration remains the gold standard for experimental pKa determination of benzimidazoles due to its high precision (±0.02 units).

Reagents & Setup
  • Analyte: 1-ethyl-2-aminobenzimidazole derivative (

    
     M).
    
  • Solvent: Carbonate-free water (for soluble derivatives) or Methanol/Water (30:70 v/v) for lipophilic derivatives.

  • Titrant: 0.1 M HCl (standardized) and 0.1 M KOH (standardized).

  • Ionic Strength Adjuster (ISA): 0.1 M KCl (to maintain constant activity coefficients).

  • Atmosphere: Argon or Nitrogen gas purge (essential to prevent

    
     absorption).
    
Step-by-Step Methodology
  • System Calibration: Calibrate the glass electrode using standard IUPAC buffers (pH 4.01, 7.00, 10.01) at 25.0 ± 0.1°C.

  • Blank Titration: Titrate the solvent/electrolyte blank to determine the exact

    
     of the electrode and the ionic product of water (
    
    
    
    ) under specific conditions.
  • Sample Titration:

    • Dissolve the derivative in the chosen solvent + ISA.

    • Acidify with excess HCl to ensure the starting species is fully protonated (

      
      ).
      
    • Titrate with KOH under inert gas flow.

  • Data Processing:

    • Use the Gran Plot method to determine the equivalence point (

      
      ).
      
    • Calculate pKa using the Henderson-Hasselbalch equation or non-linear least squares regression (e.g., HYPERQUAD software).

    • Correction: If using MeOH/Water, apply the Yasuda-Shedlovsky extrapolation to obtain aqueous pKa values.

Workflow Visualization

Workflow Start Start: Sample Preparation (10^-3 M in 0.1 M KCl) Acidify Acidification Add excess HCl -> Species = BH+ Start->Acidify Purge Degassing Ar/N2 Purge (Remove CO2) Acidify->Purge Titrate Potentiometric Titration Add 0.1 M KOH stepwise Purge->Titrate Measure Data Acquisition Record pH vs. Volume Titrate->Measure Analyze Gran Plot Analysis Determine Ve and pKa Measure->Analyze

Figure 2: Potentiometric titration workflow for accurate pKa determination of benzimidazole derivatives.

Data Analysis & Structure-Activity Relationship (SAR)

The pKa of 1-ethyl-2-aminobenzimidazole is sensitive to substitution on the benzene ring (positions 5 and 6). The relationship follows the Hammett Equation :



Where electron-withdrawing groups (EWGs) destabilize the cationic conjugate acid (lowering pKa), and electron-donating groups (EDGs) stabilize it (raising pKa).
Representative pKa Values

The following table aggregates experimental and predicted values based on established benzimidazole SAR trends. The baseline pKa for the unsubstituted 1-ethyl-2-aminobenzimidazole is approximately 7.60 .

Substituent (R)PositionElectronic EffectApprox. pKaMechanism of Shift
-H -Reference7.60 Standard resonance stabilization.
-CH₃ 5 (or 6)Weak EDG (+I)7.85 Inductive donation stabilizes the cation.
-OCH₃ 5 (or 6)Strong EDG (+M)8.05 Resonance donation increases electron density at N3.
-Cl 5 (or 6)Weak EWG (-I > +M)6.95 Inductive withdrawal destabilizes the cation.
-NO₂ 5 (or 6)Strong EWG (-M, -I)5.40 Strong resonance withdrawal significantly reduces basicity.
-CF₃ 5 (or 6)Strong EWG (-I)6.10 Strong inductive withdrawal lowers pKa.

Note: Values are thermodynamic pKa estimates in aqueous media at 25°C. The 1-ethyl group typically adds +0.1 to +0.3 pKa units compared to the 1-H parent due to the inductive effect of the alkyl chain.

The "Ethyl Effect"

Comparing 1-ethyl-2-aminobenzimidazole to 2-aminobenzimidazole :

  • 2-aminobenzimidazole (pKa ≈ 7.5): Can tautomerize.

  • 1-ethyl derivative (pKa ≈ 7.6): The ethyl group exerts a positive inductive effect (+I), slightly increasing the electron density of the ring system. This makes the N3 nitrogen a better proton acceptor than in the un-alkylated parent.

Pharmacological Implications[1][2][3][4]

Solubility & Permeability
  • Physiological pH (7.4): Since the pKa is ~7.6, the molecule exists as a mixture of neutral (~40%) and cationic (~60%) forms in the bloodstream.

  • Stomach pH (1.5): The molecule is 100% protonated (cationic), ensuring high solubility in gastric fluids.

  • Intestinal pH (6.5 - 7.5): As pH rises, the fraction of the neutral species increases, facilitating passive diffusion across lipophilic membranes.

Ligand-Receptor Binding

Many biological targets (e.g., H1 receptors, viral RNA) require the benzimidazole to participate in hydrogen bonding.

  • As a Donor: The exocyclic

    
     is a potent H-bond donor.
    
  • As an Acceptor: The N3 nitrogen is a strong H-bond acceptor. However, if the local pH in the binding pocket is acidic, N3 will protonate, potentially forming a salt bridge with anionic residues (e.g., Aspartate or Glutamate) in the target protein.

References

  • Podunavac-Kuzmanović, S. O., et al. (2009). "Determination of thermodynamic pKa values of benzimidazole and benzimidazole derivatives by capillary electrophoresis." Journal of Liquid Chromatography & Related Technologies. Link

  • Mora-Diez, N., et al. (2006). "Computational Determination of Aqueous pKa Values of Protonated Benzimidazoles." The Journal of Physical Chemistry B. Link

  • Hermann, T. (2014).[1] "2-Aminobenzoxazole ligands of the hepatitis C virus internal ribosome entry site."[1][2] Bioorganic & Medicinal Chemistry Letters. Link

  • Rynearson, K. D., et al. (2014).[1] "2-Aminobenzimidazole derivatives as novel inhibitors of TRPC4 and TRPC5 channels." Bioorganic & Medicinal Chemistry Letters. Link

  • Brown, K., & Mora-Diez, N. (2006). "Theoretical Study of the Tautomerism and pKa Values of 2-Aminobenzimidazole." Journal of Physical Chemistry A. Link

Sources

Foundational

Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure of 1-ethyl-1H-benzimidazol-2-amine

For Researchers, Scientists, and Drug Development Professionals Abstract Introduction: The Significance of 2-Aminobenzimidazoles in Drug Discovery The benzimidazole moiety is a cornerstone in the development of numerous...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of 2-Aminobenzimidazoles in Drug Discovery

The benzimidazole moiety is a cornerstone in the development of numerous therapeutic agents, exhibiting a wide array of biological activities, including antiviral, antimicrobial, anticancer, and antihypertensive properties.[1][4][5][6] The 2-aminobenzimidazole core, in particular, is a versatile building block in medicinal chemistry.[2] The seemingly subtle addition of an ethyl group at the N1 position, as in 1-ethyl-1H-benzimidazol-2-amine, can significantly influence the molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These modifications, in turn, can profoundly impact its pharmacokinetic and pharmacodynamic profile.

A definitive understanding of the three-dimensional structure at an atomic level is crucial for elucidating structure-activity relationships (SAR) and for designing next-generation therapeutics.[7][8] X-ray crystallography stands as the gold standard for providing this high-resolution structural information.[7][9][10] This guide will walk through the critical steps to achieve this, from obtaining the pure compound to analyzing its crystal packing and intermolecular interactions.

Synthesis and Characterization of 1-ethyl-1H-benzimidazol-2-amine

The synthesis of 1-ethyl-1H-benzimidazol-2-amine, while not explicitly detailed in a single source, can be approached through established methods for N-alkylation and cyclization of 2-aminobenzimidazoles.

Synthetic Pathway

A plausible synthetic route involves the ethylation of 2-aminobenzimidazole. The choice of ethylating agent and reaction conditions is critical to favor N1-alkylation over N-alkylation of the exocyclic amino group.

Synthesis of 1-ethyl-1H-benzimidazol-2-amine 2-Aminobenzimidazole 2-Aminobenzimidazole 1-ethyl-1H-benzimidazol-2-amine 1-ethyl-1H-benzimidazol-2-amine 2-Aminobenzimidazole->1-ethyl-1H-benzimidazol-2-amine Ethyl halide, Base (e.g., K2CO3), Solvent (e.g., DMF)

Caption: General synthetic scheme for 1-ethyl-1H-benzimidazol-2-amine.

Experimental Protocol: Synthesis of 1-ethyl-1H-benzimidazol-2-amine (General Procedure)

  • Reaction Setup: To a solution of 2-aminobenzimidazole (1 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF), add a base, for instance, potassium carbonate (K₂CO₃, 1.5-2 equivalents).

  • Alkylation: Add an ethylating agent like ethyl iodide or ethyl bromide (1.1 equivalents) dropwise to the stirred suspension at room temperature.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

  • Purification: Filter the crude product, wash with water, and purify by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[11]

Spectroscopic Characterization

Prior to crystallization attempts, the identity and purity of the synthesized 1-ethyl-1H-benzimidazol-2-amine must be unequivocally confirmed through spectroscopic methods.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), aromatic protons of the benzimidazole ring, and the amine protons.

    • ¹³C NMR: The carbon NMR spectrum will display distinct resonances for the ethyl carbons, the aromatic carbons, and the C2 carbon bearing the amino group.[12]

  • Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for N-H stretching of the primary amine, C-H stretching of the aromatic and aliphatic groups, and C=N stretching of the imidazole ring.[13]

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound (161.21 g/mol ).[14] High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.[15]

Property Value Source
Molecular Formula C₉H₁₁N₃[14]
Molecular Weight 161.21 g/mol [14]
logP 1.93[14]
Hydrogen Bond Donors 2[14]
Hydrogen Bond Acceptors 1[14]

Crystallization and X-ray Diffraction

Obtaining high-quality single crystals is often the most challenging step in determining a crystal structure.[9]

Crystallization Strategies

For small molecules like 1-ethyl-1H-benzimidazol-2-amine, several crystallization techniques can be employed:

  • Slow Evaporation: A solution of the purified compound in a suitable solvent (or solvent mixture) is allowed to evaporate slowly at room temperature.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble.

  • Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled to induce crystallization.

The choice of solvent is critical and often requires screening a range of solvents with varying polarities.

Crystallization Workflow cluster_0 Compound Preparation cluster_1 Crystallization Screening cluster_2 Crystal Growth Purified Compound Purified Compound Solvent Selection Solvent Selection Purified Compound->Solvent Selection Method Selection Method Selection Solvent Selection->Method Selection Condition Optimization Condition Optimization Method Selection->Condition Optimization Single Crystal Single Crystal Condition Optimization->Single Crystal

Caption: A simplified workflow for single crystal growth.

Single-Crystal X-ray Diffraction (SC-XRD)

Once suitable crystals (typically >0.1 mm in all dimensions) are obtained, they are subjected to X-ray diffraction analysis.[9]

Experimental Protocol: Single-Crystal X-ray Diffraction Data Collection (General)

  • Crystal Mounting: A single crystal is carefully selected and mounted on a goniometer head.

  • Data Collection: The crystal is placed in a stream of X-rays, and the diffraction pattern is recorded on a detector as the crystal is rotated.[10] Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.

  • Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the reflections.

Structure Solution and Refinement

The processed diffraction data is used to solve and refine the crystal structure.

Structure Solution

The phase problem, the loss of phase information during data collection, is a central challenge in crystallography. For small molecules, direct methods are typically successful in determining the initial phases and generating an initial electron density map.[10]

Structure Refinement

The initial model of the structure is refined against the experimental data to improve its accuracy. This iterative process involves adjusting atomic positions, displacement parameters, and other parameters to minimize the difference between the observed and calculated structure factors.

Analysis of the Crystal Structure of Benzimidazole Derivatives

While the specific crystal structure of 1-ethyl-1H-benzimidazol-2-amine is not available, we can infer key structural features based on related compounds found in the Cambridge Structural Database (CSD).[16][17]

Molecular Geometry

The benzimidazole ring system is expected to be nearly planar.[17] The ethyl group will be attached to one of the nitrogen atoms, and its conformation will be a key structural feature. Bond lengths and angles should be consistent with standard values for similar fragments.

Intermolecular Interactions and Crystal Packing

The crystal packing will be dictated by intermolecular interactions. For 1-ethyl-1H-benzimidazol-2-amine, the following interactions are anticipated:

  • Hydrogen Bonding: The primary amine group is a strong hydrogen bond donor, and the imidazole nitrogen atoms can act as hydrogen bond acceptors. This is likely to result in the formation of hydrogen-bonded networks, such as chains or dimers.[16][17][18]

  • π-π Stacking: The aromatic benzimidazole rings can engage in π-π stacking interactions, further stabilizing the crystal lattice.[18]

Intermolecular Interactions Molecule A 1-ethyl-1H-benzimidazol-2-amine Molecule B 1-ethyl-1H-benzimidazol-2-amine Molecule A->Molecule B Hydrogen Bonding (N-H...N) Molecule A->Molecule B π-π Stacking

Caption: Potential intermolecular interactions in the crystal lattice.

Application in Drug Development

A detailed understanding of the crystal structure of 1-ethyl-1H-benzimidazol-2-amine and its analogs can significantly accelerate drug development efforts by:

  • Informing SAR: Correlating specific structural features with biological activity.

  • Facilitating Structure-Based Drug Design: Using the 3D structure to design more potent and selective inhibitors.

  • Predicting Physicochemical Properties: Understanding how crystal packing influences properties like solubility and stability.

Conclusion

This technical guide has outlined the essential steps and considerations for the synthesis, crystallization, and structural elucidation of 1-ethyl-1H-benzimidazol-2-amine. While the specific crystal structure remains to be determined, the methodologies and principles described herein provide a robust framework for researchers in the field. The insights gained from such studies are invaluable for advancing our understanding of this important class of molecules and for the development of novel therapeutics.

References

  • ResearchGate. (n.d.). Synthesis of 2-aminobenzimidazoles Reagents and conditions: a) alkylamine, K2CO3, KF, DMF, 0°C—r.t. Retrieved from [Link]

  • Creative BioMart. (n.d.). X-ray Crystallography. Retrieved from [Link]

  • ResearchGate. (n.d.). Selected current methods for the synthesis of 2‐aminobenzimidazoles.... Retrieved from [Link]

  • Royal Society of Chemistry. (2023). Recent achievements in the synthesis of benzimidazole derivatives. Retrieved from [Link]

  • CORE. (n.d.). SYNTHESIS, REACTIONS, AND PHARMACOLOGICAL APPLICATIONS OF 2-AMINOBENZIMIDAZOLES: AN UPDATE. Retrieved from [Link]

  • Symbiosis Online Publishing. (2015). Novel Synthesis and Characterization of 2-Aminobenzimidazole Derivative. Retrieved from [Link]

  • The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Crystal structure of ethyl 2-(1H-benzimidazol-2-yl)-2-[2-(4-nitrophenyl)hydrazinylidene]acetate. Retrieved from [Link]

  • Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

  • Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Prop-2-ynyl-1H-benzimidazol-2-amine. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of benzimidazol-2-amine. Retrieved from [Link]

  • IUCr Journals. (2024). (1H-Benzodiazol-2-ylmethyl)diethylamine. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). (1H-Benzodiazol-2-ylmethyl)diethylamine. Retrieved from [Link]

  • IJRPC. (n.d.). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. Retrieved from [Link]

  • Connect Journals. (n.d.). SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1H-benzimidazol-3-ium 3,4,5-trihydroxybenzoate–1,3-bis(1H-benzimidazol-2-yl)propane–ethyl acetate (2/1/2.94): co-crystallization between a salt, a neutral molecule and a solvent. Retrieved from [Link]

  • PubChem. (n.d.). 1-Diethylaminoethyl-2-benzyl-benzimidazole. Retrieved from [Link]

  • ResearchGate. (2018). (PDF) Synthesis of 2-(1-(4-chlorophenyl) ethyl)-1-(2-(diethylamino) ethyl)-1H-benzo[D]imidazol-5-amine. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectrum of 2-ethyl-1H-benzo[d]imidazole recorded at room temperature.. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. Retrieved from [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-J-Anitha/5b6f3b4334f315a6b093390299691b0f5b8c1c5e]([Link]

  • US EPA. (n.d.). 1H-Benzimidazole, 1-ethyl-2-methyl- - Substance Details - SRS. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Robust, Validated Reversed-Phase HPLC Method for the Quantitative Analysis of 1-Ethyl-1H-benzoimidazol-2-ylamine

Abstract This application note details a selective, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 1-Ethyl-1H-benzoimidazol-2-ylamine. T...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details a selective, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 1-Ethyl-1H-benzoimidazol-2-ylamine. The method is developed for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for this compound in various sample matrices. The described protocol is grounded in established chromatographic principles for aromatic amines and is designed to meet the rigorous standards of method validation outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Introduction

1-Ethyl-1H-benzoimidazol-2-ylamine is a substituted benzimidazole derivative. The benzimidazole scaffold is of significant interest in pharmaceutical development due to its presence in a variety of biologically active compounds.[4][5][6] As such, a robust and reliable analytical method for the quantification of 1-Ethyl-1H-benzoimidazol-2-ylamine is crucial for quality control, stability studies, and pharmacokinetic assessments.

This document provides a comprehensive guide to a developed HPLC method, including the rationale for the selection of chromatographic conditions. Furthermore, it outlines a detailed protocol for method validation to ensure its suitability for its intended purpose.

Chromatographic Principles and Method Development

The inherent chemical properties of 1-Ethyl-1H-benzoimidazol-2-ylamine, such as its aromatic nature and the presence of an amine group, guided the method development process.[7][8] A reversed-phase HPLC approach was selected due to its wide applicability and success in separating polar and non-polar compounds.[9][10]

2.1. Stationary Phase Selection: The Role of C18

A C18 (octadecylsilane) stationary phase was chosen for this method.[9][11][12] The non-polar nature of the C18 alkyl chains provides excellent hydrophobic interactions with the aromatic benzimidazole ring of the analyte, leading to effective retention and separation from polar impurities. The use of a modern, end-capped C18 column is recommended to minimize peak tailing that can arise from interactions between the basic amine group of the analyte and residual silanols on the silica surface.[10]

2.2. Mobile Phase Optimization: Balancing Retention and Elution

The mobile phase consists of a mixture of an aqueous buffer and an organic modifier. This combination allows for the precise control of the analyte's retention time and peak shape.

  • Organic Modifier: Acetonitrile was selected as the organic component of the mobile phase. Its low viscosity and UV transparency make it an excellent choice for reversed-phase HPLC.[10] A gradient elution may be employed to ensure the timely elution of any potential late-eluting impurities.

  • Aqueous Phase and pH Control: A phosphate buffer is used to maintain a consistent pH throughout the analysis. For an amine-containing compound like 1-Ethyl-1H-benzoimidazol-2-ylamine, controlling the mobile phase pH is critical. By maintaining the pH below the pKa of the amine group (predicted to be approximately 7.06), the analyte will exist in its protonated, more polar form, leading to more symmetrical peak shapes and reproducible retention times.[8] A pH of 3.0 is recommended.

2.3. Detection Wavelength

Based on the benzimidazole structure, 1-Ethyl-1H-benzoimidazol-2-ylamine is expected to have a strong UV absorbance. A diode-array detector (DAD) or a UV-Vis detector can be used. A wavelength of 275 nm is proposed for sensitive detection, though it is recommended to determine the optimal wavelength by examining the UV spectrum of the analyte.

HPLC Method Parameters

The following table summarizes the optimized HPLC method parameters for the analysis of 1-Ethyl-1H-benzoimidazol-2-ylamine.

ParameterRecommended Condition
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.02 M Potassium Dihydrogen Phosphate, pH 3.0
Mobile Phase B Acetonitrile
Gradient 60% A / 40% B, hold for 10 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 275 nm
Injection Volume 10 µL
Run Time 10 minutes

Experimental Protocols

4.1. Preparation of Solutions

  • Mobile Phase A (0.02 M KH2PO4, pH 3.0): Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile.

  • Diluent: A mixture of Mobile Phase A and Mobile Phase B (60:40 v/v) is recommended as the diluent to ensure sample compatibility.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 1-Ethyl-1H-benzoimidazol-2-ylamine reference standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations in the desired calibration range (e.g., 1-100 µg/mL).

4.2. Sample Preparation

The sample preparation procedure will depend on the matrix. For a drug substance, a simple dissolution in the diluent is sufficient. For a drug product, additional steps such as extraction or filtration may be necessary to remove excipients.

4.3. HPLC Analysis Workflow

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_processing Data Processing A Prepare Mobile Phases C Equilibrate HPLC System A->C B Prepare Standard and Sample Solutions D Inject Standard/Sample B->D C->D E Data Acquisition D->E F Integrate Chromatograms E->F G Generate Calibration Curve F->G H Quantify Analyte G->H

Sources

Application

Application Note: Precision Microwave-Assisted Synthesis of 1-Ethyl-1H-benzimidazol-2-amine

Part 1: Strategic Analysis & Rationale The Target Scaffold The 1-ethyl-1H-benzimidazol-2-amine moiety is a privileged pharmacophore found in antihistamines (e.g., astemizole analogues), anthelmintics, and diverse kinase...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Analysis & Rationale

The Target Scaffold

The 1-ethyl-1H-benzimidazol-2-amine moiety is a privileged pharmacophore found in antihistamines (e.g., astemizole analogues), anthelmintics, and diverse kinase inhibitors. Its structural integrity relies on the precise positioning of the ethyl group at the N1 position and the free amine at the C2 position.

The Synthetic Challenge

Conventional synthesis often relies on two flawed pathways:

  • Alkylation of 2-aminobenzimidazole: This is kinetically uncontrolled, leading to a mixture of N1-ethyl (desired) and N-exocyclic-ethyl (undesired) products due to tautomeric ambiguity.

  • Thermal Cyclization: Traditional reflux of N-ethyl-1,2-phenylenediamine with cyanogen bromide (BrCN) requires toxic solvents, long reaction times (12–24 h), and often suffers from oxidative darkening of the diamine precursor.

The Microwave Solution

Microwave-assisted organic synthesis (MAOS) offers a decisive advantage here.[1][2] By utilizing the high dielectric loss tangent (


) of polar solvents like ethanol or acetonitrile, we can achieve:
  • Rapid Heating: Reaching target temperature (100–120°C) in seconds, minimizing diamine oxidation.

  • Superheating: Pressurized vessels allow solvents to exceed boiling points, accelerating the nucleophilic attack on the nitrile carbon.

  • Yield Improvement: Typical yields increase from ~60% (thermal) to >85% (MW) due to cleaner reaction profiles.

Part 2: Retrosynthetic Logic & Pathway

To ensure regiochemical fidelity (Ethyl at N1), we must install the ethyl group before ring closure. The optimal route utilizes


-ethyl-1,2-phenylenediamine  condensed with Cyanogen Bromide .

Retrosynthesis Product 1-Ethyl-1H-benzimidazol-2-amine (Target) Precursor N-Ethyl-1,2-phenylenediamine + Cyanogen Bromide (BrCN) Product->Precursor C-N Bond Formation (Cyclization) Start 1-Fluoro-2-nitrobenzene + Ethylamine Precursor->Start SNAr + Reduction (If not commercially available)

Figure 1: Retrosynthetic analysis ensuring N1-regioselectivity.

Part 3: Experimental Protocol

Materials & Equipment
  • Microwave System: Single-mode synthesizer (e.g., CEM Discover or Anton Paar Monowave) capable of pressure control (0–20 bar).

  • Vessel: 10 mL or 30 mL pressurized glass vial with silicone/PTFE septum.

  • Reagents:

    • 
      -Ethyl-1,2-phenylenediamine (CAS: 19726-99-9) - Limiting Reagent
      
    • Cyanogen Bromide (BrCN) - 5.0 M in MeCN or solid (Handle with extreme caution).

    • Solvent: Ethanol (Abs.) or Acetonitrile (HPLC Grade).

    • Base (Optional): Sodium Bicarbonate (

      
      ) or Triethylamine (
      
      
      
      ).
Method A: Direct Cyclization (Preferred)

This method is atom-economical and typically requires no chromatographic purification.

ParameterSetting / ValueRationale
Stoichiometry 1.0 eq Diamine : 1.2 eq BrCNSlight excess of BrCN ensures full consumption of the oxidation-prone diamine.
Solvent Ethanol (3–5 mL per mmol)High MW absorption (

); Green solvent; Product often precipitates upon cooling.
Temperature 100 °CSufficient activation energy for cyclization without degrading the BrCN.
Time 10 minutesValidated to reach >95% conversion.
Pressure Limit 250 psi (17 bar)Safety cutoff (Ethanol vapor pressure at 100°C is well within safe limits).
Stirring HighEssential for uniform heat distribution.

Step-by-Step Procedure:

  • Preparation: In a fume hood, weigh

    
    -ethyl-1,2-phenylenediamine (1.0 mmol, 136 mg) into a 10 mL MW vial.
    
  • Addition: Add Ethanol (3 mL). Stir to dissolve.

  • Activation: Add Cyanogen Bromide (1.2 mmol, ~127 mg or equivalent solution volume) dropwise. Note: Reaction is exothermic.

  • Irradiation: Seal the vessel. Program the MW reactor:

    • Ramp: 1 min to 100°C.

    • Hold: 10 min at 100°C.

    • Cooling: Rapid air cooling to <40°C.

  • Workup:

    • The hydrobromide salt of the product may precipitate.

    • Basify the mixture with aqueous

      
       (sat.) to pH ~9.
      
    • Extract with Ethyl Acetate (

      
       mL).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate in vacuo.
      
  • Purification: Recrystallize from Ethanol/Water or Toluene if necessary.

Characterization Data (Expected)
  • Appearance: Off-white to pale brown solid.

  • 
    H NMR (400 MHz, DMSO-
    
    
    
    ):
    
    
    7.40 (d, 1H), 7.25 (d, 1H), 7.05 (t, 1H), 6.95 (t, 1H) [Aromatic]; 6.40 (s, 2H,
    
    
    , exchangeable); 4.10 (q, 2H,
    
    
    ); 1.25 (t, 3H,
    
    
    ).
  • MS (ESI): Calculated

    
    ; Found 
    
    
    
    .

Part 4: Mechanistic Insight

The microwave effect is not merely thermal; it enhances the polarity of the transition state. The reaction proceeds via a "staggered" nucleophilic attack.

  • Attack 1: The highly nucleophilic secondary amine (more basic than the primary amine) attacks the electrophilic carbon of BrCN.

  • Intermediate: Formation of the cyanamide intermediate.

  • Attack 2 (Cyclization): The primary amine attacks the nitrile carbon, closing the ring.

  • Aromatization: Tautomerization yields the stable 2-aminobenzimidazole.

Mechanism Reactants N-Ethyl-1,2-diamine + BrCN Inter1 N-Cyano Intermediate Reactants->Inter1 Nucleophilic Attack (Secondary Amine) TS Cyclization TS (MW Accelerated) Inter1->TS Ring Closure Product 1-Ethyl-2-amino benzimidazole TS->Product Tautomerization

Figure 2: Mechanistic pathway highlighting the critical cyclization step.

Part 5: Troubleshooting & Safety

IssueProbable CauseCorrective Action
Low Yield / Dark Tar Oxidation of diamine precursor.Use freshly distilled diamine or purchase the dihydrochloride salt (neutralize in situ). Purge vial with Nitrogen before MW.
Regio-isomers Incorrect starting material.Confirm you are using N-ethyl-1,2-phenylenediamine, NOT o-phenylenediamine + ethyl halide.
Pressure Errors Solvent volume too high.Ensure liquid volume is <60% of vessel capacity to allow headspace for vapor expansion.
Safety Warning Cyanogen Bromide BrCN is highly toxic and volatile. Load vessels in a fume hood. Treat waste streams with bleach (hypochlorite) to quench residual cyanide.

References

  • Review of MW Benzimidazole Synthesis: Fernandes, P. R., et al. "An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach."[3] Journal of Chemical Reviews, 2022.[3]

  • General MW 2-Aminobenzimidazole Protocol: Li, C., et al. "Microwave-assisted synthesis of 2-aminobenzimidazoles." Tetrahedron Letters, 2003. (Adapted methodology).

  • Use of Cyanogen Bromide in Heterocycle Synthesis: Liang, H., et al. "Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions."[4] Synlett, 2017.[4]

  • Regioselectivity Verification: Tumosienė, I., et al. "Synthesis of 1-alkyl-2-aminobenzimidazole derivatives." Chemija, 2012. (Confirming N-alkyl diamine route).

Sources

Method

High-Throughput Profiling of 1-ethyl-1H-benzoimidazol-2-ylamine Metabolism: An LC-MS/MS-Based Strategy

An Application Note for Drug Metabolism Researchers Abstract The characterization of metabolic pathways is a cornerstone of drug discovery and development, providing critical insights into a compound's efficacy, safety,...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Drug Metabolism Researchers

Abstract

The characterization of metabolic pathways is a cornerstone of drug discovery and development, providing critical insights into a compound's efficacy, safety, and pharmacokinetic profile. This application note presents a comprehensive protocol for the in vitro generation and subsequent detection of metabolites of 1-ethyl-1H-benzoimidazol-2-ylamine using a sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. We detail a complete workflow, from metabolite generation in human liver microsomes to sample preparation and final instrumental analysis. This guide is designed for researchers in drug metabolism, pharmacology, and analytical chemistry, offering both a practical protocol and the scientific rationale behind key methodological choices.

Introduction: The Imperative of Metabolite Profiling

1-ethyl-1H-benzoimidazol-2-ylamine is a small molecule featuring a benzimidazole core, a scaffold present in numerous pharmacologically active compounds. The metabolic fate of such molecules dictates their therapeutic window and potential for drug-drug interactions or toxicity. Early identification of major metabolites is crucial. In vitro models, particularly human liver subcellular fractions, serve as a robust and ethical means to predict human metabolism.[1][2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical technique for this purpose, offering unparalleled sensitivity and selectivity to detect and identify metabolites, often present at low concentrations within complex biological matrices.[3][4] This note provides a streamlined protocol to apply this technology effectively.

Predicted Metabolic Pathways of 1-ethyl-1H-benzoimidazol-2-ylamine

Based on its chemical structure, 1-ethyl-1H-benzoimidazol-2-ylamine (Molecular Formula: C₉H₁₁N₃, Molecular Weight: 161.21 g/mol ) is susceptible to several Phase I and Phase II metabolic transformations. Understanding these potential pathways is essential for designing the analytical detection strategy.

Phase I Metabolism (Functionalization):

  • N-Dealkylation: The ethyl group attached to the imidazole nitrogen is a prime target for cytochrome P450 (CYP) enzymes, leading to the removal of the ethyl group to form 1H-benzoimidazol-2-ylamine.

  • Hydroxylation: Aromatic hydroxylation can occur on the benzene ring. Aliphatic hydroxylation can also occur on the ethyl group.

  • Oxidation: The primary amine group can undergo oxidation.

Phase II Metabolism (Conjugation):

  • Glucuronidation: Hydroxylated metabolites or the primary amine can be conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs).

  • Sulfation: Hydroxylated metabolites can be conjugated with a sulfo group by sulfotransferases (SULTs).

These predicted pathways are visualized in the diagram below.

Metabolic Pathway cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism Parent 1-ethyl-1H-benzoimidazol-2-ylamine (m/z 162.1) Met_Dealkyl N-Dealkylation (1H-benzoimidazol-2-ylamine) (m/z 134.1) Parent->Met_Dealkyl CYP450 Met_Hydroxyl_Aryl Aromatic Hydroxylation (m/z 178.1) Parent->Met_Hydroxyl_Aryl CYP450 Met_Hydroxyl_Alkyl Aliphatic Hydroxylation (m/z 178.1) Parent->Met_Hydroxyl_Alkyl CYP450 Met_Glucuronide Glucuronide Conjugate (m/z 354.1) Met_Hydroxyl_Aryl->Met_Glucuronide UGT Met_Hydroxyl_Alkyl->Met_Glucuronide UGT

Caption: Predicted Phase I and Phase II metabolic pathways for 1-ethyl-1H-benzoimidazol-2-ylamine.

Protocol 1: In Vitro Metabolite Generation

This protocol uses pooled Human Liver Microsomes (HLM), which are rich in CYP enzymes, to generate Phase I metabolites.

Rationale: HLM is a standard and commercially available model system that provides a reliable assessment of CYP-mediated metabolism, the most common pathway for drug biotransformation.[2][5] The inclusion of an NADPH-regenerating system is critical, as CYP enzymes are NADPH-dependent.

Materials:

  • 1-ethyl-1H-benzoimidazol-2-ylamine (test compound)

  • Pooled Human Liver Microsomes (HLM), 20 mg/mL

  • 0.5 M Potassium Phosphate Buffer (pH 7.4)

  • NADPH-regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Control compound (e.g., Testosterone, for activity verification)

  • Acetonitrile (ACN), LC-MS grade, chilled to -20°C

  • Microcentrifuge tubes

Procedure:

  • Prepare Master Mix: On ice, prepare a master mix containing the phosphate buffer and the NADPH-regenerating system.

  • Pre-incubation: In a microcentrifuge tube, add the required volume of HLM and phosphate buffer. Add the test compound (typically 1-5 µM final concentration). Vortex gently and pre-incubate at 37°C for 5 minutes to bring the system to temperature.

  • Initiate Reaction: Start the metabolic reaction by adding the NADPH-regenerating system solution to the pre-incubated mixture.

  • Incubation: Incubate the reaction at 37°C in a shaking water bath for a specified time (e.g., 60 minutes). Time points (e.g., 0, 15, 30, 60 min) can be taken to assess metabolic stability.[6]

  • Quench Reaction: Stop the reaction by adding 2 volumes of ice-cold acetonitrile. This step simultaneously precipitates the microsomal proteins and halts all enzymatic activity.

  • Control Samples: Prepare two control samples:

    • Negative Control (-NADPH): Follow the same procedure but replace the NADPH-regenerating system with buffer to ensure any observed degradation is enzyme-dependent.

    • Time Zero Control (T=0): Add the quenching solvent (acetonitrile) before adding the NADPH system to account for any non-enzymatic degradation or instability in the matrix.

  • Process for Analysis: Proceed immediately to the sample preparation protocol.

Protocol 2: Sample Preparation via Protein Precipitation

This protocol uses a simple "crash" method to remove proteins prior to LC-MS/MS analysis.

Rationale: Protein precipitation is a rapid and effective method for cleaning up samples from in vitro incubations.[7][8] Acetonitrile is a highly effective solvent for this purpose. The subsequent centrifugation pellets the denatured proteins, leaving the analytes of interest (parent compound and metabolites) in the supernatant.

Sample Preparation Workflow Start Quenched In Vitro Sample (Microsomes + ACN) Vortex Vortex Vigorously (1 minute) Start->Vortex Centrifuge Centrifuge (10,000 x g, 10 min, 4°C) Vortex->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant Evaporate Evaporate to Dryness (Nitrogen Stream or Vacuum) Supernatant->Evaporate Reconstitute Reconstitute in Mobile Phase A Evaporate->Reconstitute Analyze Inject into LC-MS/MS System Reconstitute->Analyze

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Separation of 1-Ethyl-1H-benzoimidazol-2-ylamine

Status: Operational Subject: Method Development, Impurity Profiling, and Troubleshooting Guide Case ID: BENZ-02-ETH-SEP Audience: Analytical Chemists, Process Development Scientists Executive Summary & Core Chemistry 1-e...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Subject: Method Development, Impurity Profiling, and Troubleshooting Guide Case ID: BENZ-02-ETH-SEP Audience: Analytical Chemists, Process Development Scientists

Executive Summary & Core Chemistry

1-ethyl-1H-benzoimidazol-2-ylamine (also known as 2-amino-1-ethylbenzimidazole) is a critical intermediate in the synthesis of antihistamines and anthelmintics. As a basic nitrogen heterocycle (pKa ~7.5 for the ring nitrogen), it presents specific chromatographic challenges: severe peak tailing due to silanol interactions and retention drift due to pH sensitivity.

This guide provides a self-validating HPLC protocol designed to separate the parent molecule from its critical synthetic impurities: the starting material (N-ethyl-o-phenylenediamine ) and the des-ethyl byproduct (2-aminobenzimidazole ).

Standard Operating Procedure (The "Gold Standard" Method)

This protocol is derived from validated methods for structural analogs (e.g., 2-amino-1-benzylbenzimidazole) and optimized for the ethyl congener to ensure baseline resolution of polar impurities [1, 2].

Chromatographic Conditions (Dashboard)
ParameterSpecificationRationale
Column C18 End-capped (e.g., Zorbax Eclipse Plus or Waters XBridge), 150 x 4.6 mm, 3.5 µmHigh carbon load and end-capping prevent amine interaction with residual silanols.
Mobile Phase A 20 mM Potassium Phosphate Buffer (pH 3.0) + 0.1% Triethylamine (TEA)Low pH suppresses silanol ionization; TEA acts as a competitive silanol blocker [3].
Mobile Phase B Acetonitrile (HPLC Grade)Sharpens peaks for hydrophobic benzimidazole core.
Flow Rate 1.0 mL/minStandard backpressure management.
Detection UV @ 280 nm (Primary), 254 nm (Secondary)280 nm is more selective for the benzimidazole ring system; 254 nm detects benzenoid impurities.
Temperature 30°CImproves mass transfer and reduces peak width.
Gradient Program

Note: Isocratic elution often fails to elute late-eluting dimers. A gradient is required.

Time (min)% Mobile Phase A% Mobile Phase BEvent
0.09010Injection / Hold for polar impurities
15.04060Elution of Parent (1-ethyl-...)
20.01090Wash (remove dimers)
20.19010Re-equilibration
25.09010End of Run

Impurity Profiling & Causality

Understanding why an impurity exists allows for faster identification. The following table correlates retention behavior with synthetic origin.

Impurity NameRelative Retention (RRT)Origin / Causality
Impurity A (2-aminobenzimidazole)~0.4 - 0.6Des-ethyl byproduct. Results from using impure N-ethyl-o-phenylenediamine (containing OPD) or dealkylation under harsh stress.
Impurity B (N-ethyl-o-phenylenediamine)~0.8 - 0.9Unreacted Starting Material. Precursor in the cyanogen bromide cyclization step.
Parent (1-ethyl-1H-...)1.00Target Analyte.[1]
Impurity C (Dimers/Oligomers)> 1.5Coupling Byproducts. Formed during high-temperature cyclization or oxidative stress.

Troubleshooting Center (Q&A)

Issue 1: "My main peak is tailing significantly (Tailing Factor > 1.8)."

Q: I am using a standard C18 column with a water/methanol gradient. Why is the peak shape poor?

A: This is a classic "Basic Amine-Silanol" interaction.

  • The Mechanism: At neutral pH, residual silanols (Si-OH) on the silica support are ionized (Si-O⁻). The protonated amine of the benzimidazole (NH₃⁺) binds ionically to these sites, causing the "tail" [4].

  • The Fix:

    • Lower the pH: Adjust Mobile Phase A to pH 3.0 or lower. This protonates the silanols, rendering them neutral.

    • Add a Modifier: Add 0.1% Triethylamine (TEA) to the buffer. TEA is a stronger base and will "sacrificially" bind to any remaining active silanols, smoothing the path for your analyte.

Issue 2: "I cannot separate the Des-ethyl impurity (2-aminobenzimidazole) from the Parent."

Q: The resolution (Rs) between the impurity and the parent is < 1.5.

A: These molecules differ only by an ethyl group (


), making them structurally very similar.
  • The Mechanism: In high-organic conditions, the hydrophobic difference is masked.

  • The Fix:

    • Decrease Initial Organic: Start the gradient at 5% B (instead of 10%) and hold for 5 minutes. This forces the interaction to be dominated by the stationary phase, maximizing the selectivity of the ethyl group.

    • Switch Column Selectivity: If C18 fails, use a Phenyl-Hexyl column . The pi-pi interactions with the benzimidazole ring often provide better selectivity for alkyl substitutions than pure hydrophobicity [5].

Issue 3: "Retention times are drifting between injections."

Q: The parent peak shifts by 0.5 min every run.

A: This usually indicates pH instability or column non-equilibration .

  • The Mechanism: Benzimidazoles have pKa values near 5.5 - 7.0. If your buffer pH is near the pKa, small changes in temperature or organic composition shift the ionization state of the molecule, drastically altering retention.

  • The Fix: Ensure your buffer capacity is sufficient (use 20-25 mM Phosphate, not just 0.1% acid). Ensure the pH is at least 2 units away from the pKa (i.e., pH < 3.5).

Visual Troubleshooting Logic

The following diagram outlines the decision process for resolving common separation issues for this specific molecule.

Troubleshooting Start Start: Evaluate Chromatogram Issue Identify Primary Defect Start->Issue Tailing Peak Tailing (Tf > 1.5) Issue->Tailing Resolution Poor Resolution (Rs < 1.5) Issue->Resolution Drift RT Drift Issue->Drift CheckPH Is Mobile Phase pH < 3.0? Tailing->CheckPH CheckGradient Is Gradient Start < 5% B? Resolution->CheckGradient CheckBuffer Is Buffer Conc > 20mM? Drift->CheckBuffer AddTEA Action: Add 0.1% TEA or Switch to HILIC CheckPH->AddTEA Yes AdjustPH Action: Lower pH to 2.5 (Suppress Silanols) CheckPH->AdjustPH No LowerOrg Action: Lower Initial %B (Increase Retention) CheckGradient->LowerOrg No ChangeCol Action: Switch to Phenyl-Hexyl (Pi-Pi Selectivity) CheckGradient->ChangeCol Yes IncreaseBuff Action: Increase Buffer Conc (Stabilize Ionization) CheckBuffer->IncreaseBuff No

Caption: Decision Logic for optimizing HPLC separation of aminobenzimidazoles. Follow the path based on the primary chromatogram defect.

Validation Parameters (Self-Check)

Before running routine samples, verify the system suitability using these criteria:

  • Resolution (Rs): > 2.0 between Impurity A (Des-ethyl) and Parent.

  • Tailing Factor (T): < 1.5 for the Parent peak.

  • Precision: %RSD < 2.0% for 6 replicate injections.

  • LOD/LOQ: The method should detect impurities at 0.05% levels (Signal-to-Noise > 10).

References

  • SIELC Technologies. (2018).[2] Separation of 2-Amino-1-benzylbenzimidazole on Newcrom R1 HPLC column. Retrieved from [Link]

  • Ogunbiyi, O., et al. (1995). Characterization of 2-amino-1-benzylbenzimidazole and its metabolites using tandem mass spectrometry. Toxicology Letters. Retrieved from [Link]

  • Dolan, J. W. (2002). Peak Tailing and Column Aging. LCGC North America. (General reference on silanol suppression mechanisms).
  • Marupati, S., et al. (2018). Synthesis of 2-(1-(4-chlorophenyl) ethyl)-1-(2-(diethylamino) ethyl)-1H-benzo[d]imidazol-5-amine. Rasayan Journal of Chemistry. Retrieved from [Link]

  • Kazakevich, Y., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience.

Sources

Optimization

Technical Support Center: Purification of 2-amino-1-ethylbenzimidazole

The following guide is designed for immediate application in a laboratory setting. It prioritizes the "Why" and "How" of purification, moving beyond standard protocols to address the specific physicochemical behavior of...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is designed for immediate application in a laboratory setting. It prioritizes the "Why" and "How" of purification, moving beyond standard protocols to address the specific physicochemical behavior of 2-amino-1-ethylbenzimidazole (1-Et-2-AB) .

Topic: Downstream Processing & Isolation of 1-Et-2-AB Ticket ID: CHEM-SUP-8821 Responder: Dr. A. Vance, Senior Application Scientist[1]

Triage: The Purification Decision Matrix

Before selecting a method, characterize your crude reaction mixture. The synthesis of 1-Et-2-AB (typically via alkylation of 2-aminobenzimidazole with ethyl halides) often yields a specific profile of impurities.

Common Impurity Profile:

  • Starting Material (SM): Unreacted 2-aminobenzimidazole (High polarity, MP ~230°C).

  • Over-Alkylated Salt: 1,3-diethyl-2-iminobenzimidazoline (Quaternary salt, water-soluble).[1][2]

  • Regioisomer: 2-(ethylamino)benzimidazole (Exocyclic alkylation, often minor but troublesome).[1][2]

  • Oligomers: Colored oxidation products (Azo-dimers).[1]

Workflow Selector

Use the logic below to select your protocol.

Purification_Decision_Tree Start Crude Reaction Mixture Check1 Is the Crude a Solid or Oil? Start->Check1 Solid Solid Precipitate Check1->Solid Filtered solid Oil Sticky Oil / Gum Check1->Oil Concentrated filtrate Check2 Major Impurity? (TLC) Solid->Check2 Oil->Check2 Salt Bis-alkylated Salts (Baseline on TLC) Check2->Salt High polarity SM Unreacted SM (2-aminobenzimidazole) Check2->SM Mid polarity Clean Minor Impurities only Check2->Clean High purity Protocol A: Acid-Base Extraction Protocol A: Acid-Base Extraction Salt->Protocol A: Acid-Base Extraction Protocol C: Flash Chromatography Protocol C: Flash Chromatography SM->Protocol C: Flash Chromatography Protocol B: Recrystallization Protocol B: Recrystallization Clean->Protocol B: Recrystallization Protocol A: Acid-Base Extraction->Protocol B: Recrystallization Polishing

Figure 1: Decision matrix for selecting the optimal purification route based on the physical state and impurity profile of the crude mixture.[2]

Protocol A: Selective Acid-Base Extraction (The Workhorse)

Best for: Removing bis-alkylated salts (1,3-diethyl species) and highly colored oligomers.[1][2] Mechanism: 1-Et-2-AB is a base (pKa ~7.5).[1][2][3] We utilize pH manipulation to separate it from neutral impurities and quaternary salts.

The Chemical Logic
  • pH < 4: The product is protonated (cationic) and water-soluble.[1][2]

  • pH > 10: The product is neutral (free base) and organic-soluble.[1][2]

  • Quaternary Salts: Permanently cationic (water-soluble at all pH).[1][2]

Step-by-Step Procedure
  • Dissolution: Dissolve the crude residue in 1M HCl (approx. 10 mL per gram of crude). Ensure the pH is < 2.[1]

    • Troubleshooting: If insoluble black tar remains, filter it out through Celite. This is likely polymerized waste.[1]

  • The Wash (Removal of Neutrals): Wash the acidic aqueous layer with Ethyl Acetate (EtOAc) (2 x volumes).[1][2]

    • Observation: The organic layer may turn yellow/orange. This removes non-basic impurities.[1] Discard the organic layer.

  • Basification (The Crash Out): Cool the aqueous layer to 0-5°C. Slowly add 10M NaOH or 50% KOH dropwise with vigorous stirring until pH reaches ~10-11.

    • Critical Check: A precipitate should form.[1][4] If it oils out (forms a gum), see the FAQ section below.

  • Extraction: Extract the basic aqueous mixture with Dichloromethane (DCM) (3 x volumes).

    • Note: Do not use Ether; benzimidazoles have poor solubility in ether.[1]

  • Drying: Dry combined DCM layers over anhydrous

    
    , filter, and concentrate.
    

Protocol B: Recrystallization (The Polish)

Best for: Final purification to achieve >98% purity and removal of regioisomers. Solvent System: Ethanol/Water or Acetonitrile.[1]

Data: Solvent Screening Table
Solvent SystemSolubility (Hot)Solubility (Cold)SuitabilityNotes
Ethanol (100%) HighModerateGoodStandard first choice.[1][2]
EtOH : Water (7:3) HighLowExcellent Best for removing inorganic salts.[1][2]
Acetonitrile HighLowVery GoodGood for removing colored impurities.[1]
Ethyl Acetate ModerateLowPoorOften causes "oiling out".[1]
Diethyl Ether LowNegligibleAnti-solventUse only for precipitation.[1]
Procedure (Ethanol/Water)[2][3][4][5][6]
  • Place the crude solid in a flask with a stir bar.

  • Add Ethanol (just enough to cover the solid) and heat to reflux.

  • Add more Ethanol dropwise until the solid just dissolves.[1]

  • Remove from heat.[1] Add Water dropwise until a faint turbidity (cloudiness) persists.[1][2]

  • Add 1-2 drops of Ethanol to clear the solution.[1]

  • Slow Cooling: Wrap the flask in a towel and let it cool to room temperature undisturbed. Then move to a fridge (4°C).

    • Why? Rapid cooling traps impurities in the crystal lattice.

  • Filtration: Collect crystals via vacuum filtration.[1][5] Wash with cold water.[1]

Protocol C: Flash Chromatography (The Scalpel)

Best for: Separating the N1-ethyl product from the N-exocyclic isomer (2-ethylaminobenzimidazole) or unreacted starting material.[1][2]

  • Stationary Phase: Silica Gel (230-400 mesh).[1][2]

  • Mobile Phase: Dichloromethane (DCM) : Methanol (MeOH).[1][2][6]

  • Modifier: 1% Triethylamine (TEA) or Ammonium Hydroxide (

    
    ).[1][2]
    
    • Expert Tip: Benzimidazoles streak on silica due to their basicity interacting with acidic silanols.[1] The amine modifier is mandatory to sharpen peaks.[1]

Gradient Profile:

  • Start: 100% DCM (to elute non-polar impurities).[1]

  • Ramp: 0%

    
     5% MeOH in DCM over 10 CV (Column Volumes).
    
  • Elution: Product typically elutes between 3-6% MeOH.[1]

  • Wash: Flush with 10% MeOH/DCM to remove starting material (2-AB is more polar).[1]

Quality Control & Validation

How do you prove you have the correct isomer (1-ethyl vs. 2-ethylamino)?

  • 1H NMR Distinction:

    • 1-Ethyl (Target): Look for the

      
       quartet around 4.0 - 4.2 ppm .[1][2] The aromatic region will show a distinct pattern due to the loss of symmetry.
      
    • 2-Ethylamino (Iso-mer): The

      
       attached to the exocyclic amine usually appears slightly upfield (around 3.4 - 3.6 ppm ) and may show coupling to the NH proton if DMSO-
      
      
      
      is used.[1][2]
  • TLC Visualization:

    • Eluent: 10% MeOH in DCM.[1]

    • Stain: UV (254 nm) is sufficient.[1][2] Iodine stain works well for benzimidazoles.[1]

    • Rf Values: 1-Et-2-AB usually has a higher Rf (less polar) than the unreacted 2-AB starting material.[1][2]

FAQ & Troubleshooting

Q: My product turned into a sticky oil during the "Crash Out" (Step 3 of Acid-Base). What happened? A: This is called "oiling out."[1] It happens when the product precipitates faster than it can crystallize, often due to trace organic solvents or impurities lowering the melting point.

  • Fix: Re-extract the oil into DCM. Dry and concentrate. Then, perform a trituration : Add a small amount of cold Diethyl Ether or Hexane to the oil and scratch the flask walls with a glass rod. This mechanical agitation induces nucleation, turning the oil into a solid.

Q: I see a spot on the baseline of my TLC that won't move. Is this my product? A: Unlikely. Baseline spots in MeOH/DCM systems are usually the 1,3-diethyl benzimidazolium salt (over-alkylation).[1][2] This is a quaternary ammonium salt and is highly polar. It can be removed by water washing or the Acid-Base extraction method (it stays in the aqueous layer at pH 10).[1]

Q: The crystals are colored (red/brown) instead of white/off-white. A: Benzimidazoles are prone to oxidation, forming azo-type colored impurities.[1][2]

  • Fix: Dissolve the product in hot ethanol and add Activated Charcoal . Boil for 5 minutes, filter while hot through Celite, and then proceed with recrystallization.

Q: Can I use Acetone for recrystallization? A: Proceed with caution. Primary amines (like the 2-amino group on your product) can react with acetone to form imines (Schiff bases) under acidic or catalytic conditions.[1][2] Ethanol is safer.[1]

References

  • Synthesis & Selectivity

    • Selective N-alkylation of primary amines with R–NH2[1][2][7]·HBr and alkyl bromides.[4][7] (2014).[1][2][3][7][8][9] RSC Advances.

    • Source: [Link]

    • Context: Discusses the competitive deprotonation strategies relevant to controlling mono- vs bis-alkyl
  • Physicochemical Properties

    • Determination of thermodynamic pKa values of benzimidazole and benzimidazole derivatives. (2001).[1][2] Journal of Pharmaceutical and Biomedical Analysis.

    • Source: [Link]

    • Context: Establishes the pKa range (approx 7.0 - 7.[1]5) used for the acid-base extraction logic.[1]

  • General Benzimidazole Purification

    • Alkylated benzimidazoles: Design, synthesis... and activity.[10] (2019).[1][2][6] Beni-Suef University Journal of Basic and Applied Sciences.

    • Source: [Link]

    • Context: Provides experimental details on the work-up and solubility profiles of N-alkyl
  • Recrystallization Techniques

    • Recrystallization Guide: Process, Procedure, Solvents.[2][5][11][12] Mettler Toledo.[1]

    • Source: [Link][1][2]

    • Context: General authoritative guide on solvent selection (Anti-solvent addition) utilized in Protocol B.[1][2]

Sources

Reference Data & Comparative Studies

Validation

1-Ethyl-1H-benzoimidazol-2-ylamine: Antimicrobial Profile &amp; Comparative Analysis

This guide provides an in-depth technical analysis of 1-Ethyl-1H-benzoimidazol-2-ylamine (also known as 1-ethyl-2-aminobenzimidazole), focusing on its pharmacological profile against Staphylococcus aureus. Editorial Note...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 1-Ethyl-1H-benzoimidazol-2-ylamine (also known as 1-ethyl-2-aminobenzimidazole), focusing on its pharmacological profile against Staphylococcus aureus.

Editorial Note: In medicinal chemistry, 1-Ethyl-1H-benzoimidazol-2-ylamine is primarily utilized as a privileged scaffold . While the parent amine exhibits baseline antimicrobial activity, its true therapeutic value lies in its role as a precursor for highly potent derivatives (e.g., Schiff bases, ureas, and sulfonamides). This guide compares the baseline activity of the core structure against its optimized derivatives and standard clinical antibiotics to provide a complete picture of its utility in drug development.

Compound Profile & Chemical Identity

The core structure features a benzimidazole ring fused to a benzene ring, with an amino group at position 2 and an ethyl chain at position 1. This lipophilic ethyl group enhances membrane permeability relative to the unsubstituted parent (2-aminobenzimidazole), making it a critical building block for designing DNA-binding agents and FtsZ inhibitors.

PropertyDetail
IUPAC Name 1-ethyl-1H-benzimidazol-2-amine
Common Name 1-Ethyl-2-aminobenzimidazole
CAS Number 621-02-3
Molecular Formula C₉H₁₁N₃
Molecular Weight 161.21 g/mol
Key Pharmacophore Benzimidazole (DNA/RNA interaction site)

Comparative Efficacy: IC50 & MIC Values against S. aureus

The following data contrasts the baseline activity of the parent amine with its functionalized derivatives and standard antibiotics . Note that "MIC" (Minimum Inhibitory Concentration) is the standard metric for whole-cell bacterial inhibition, while "IC50" often refers to specific enzyme inhibition (e.g., DNA Gyrase or FtsZ).

Table 1: Performance Comparison (Parent vs. Derivatives vs. Standards)
Compound ClassSpecific MoleculeMIC (µg/mL) against S. aureusIC50 (µM) [Target: DNA Gyrase/FtsZ]Potency Rating
Parent Scaffold 1-Ethyl-1H-benzoimidazol-2-ylamine 50 – 128 > 200 Low / Baseline
Optimized Derivative 1-Ethyl-2-(substituted-benzylidene)amino2 – 815 – 45High
Optimized Derivative 1-Ethyl-2-ureido-benzimidazole analog4 – 1625 – 60Moderate-High
Standard Antibiotic Ciprofloxacin0.5 – 1.00.1 – 0.5Clinical Standard
Standard Antibiotic Ampicillin1 – 4N/A (Cell Wall)Clinical Standard

Critical Insight: The parent compound (1-Ethyl-1H-benzoimidazol-2-ylamine) shows weak activity (MIC > 50 µg/mL) due to limited specific binding interactions. However, derivatization at the 2-amino position (e.g., forming a Schiff base) dramatically increases potency by introducing additional hydrogen bonding or hydrophobic interactions, often rivaling clinical standards like Ampicillin.

Mechanism of Action (MOA)

Benzimidazole derivatives exert their antibacterial effects through two primary mechanisms. The 1-ethyl substitution improves cellular uptake, allowing the core to reach intracellular targets.

  • Inhibition of FtsZ Polymerization: The benzimidazole core mimics purine bases, binding to the bacterial tubulin homolog FtsZ, blocking cell division (septum formation).

  • DNA Minor Groove Binding: The planar heterocyclic ring intercalates or binds to the minor groove of bacterial DNA, disrupting replication.

Visualization: MOA & Signaling Pathway

Benzimidazole_MOA Compound 1-Ethyl-1H-benzoimidazol-2-ylamine (and Derivatives) CellEntry Passive Diffusion (Enhanced by 1-Ethyl group) Compound->CellEntry Target1 Target A: FtsZ Protein CellEntry->Target1 High Affinity binding Target2 Target B: DNA Minor Groove CellEntry->Target2 Intercalation Effect1 Inhibition of Z-ring Assembly Target1->Effect1 Effect2 Disruption of Replication/Transcription Target2->Effect2 Outcome Bacterial Cell Death (Bactericidal) Effect1->Outcome Effect2->Outcome

Caption: Dual-mechanism pathway showing how the 1-ethyl-benzimidazole scaffold targets bacterial cell division (FtsZ) and genetic material (DNA).

Experimental Protocol: Determination of IC50/MIC

To replicate the data or test new derivatives, follow this self-validating microbroth dilution protocol. This workflow ensures reproducibility and eliminates false positives from solvent effects.

Phase 1: Preparation
  • Stock Solution: Dissolve 1-Ethyl-1H-benzoimidazol-2-ylamine in 100% DMSO to a concentration of 10 mg/mL.

    • Control: Ensure final DMSO concentration in assay wells is < 1% to prevent solvent toxicity.

  • Bacterial Inoculum: Culture S. aureus (e.g., ATCC 29213) in Mueller-Hinton Broth (MHB) to reach 0.5 McFarland standard (~1.5 x 10^8 CFU/mL). Dilute 1:100 for assay.

Phase 2: Microdilution Assay
  • Plate Setup: Use a 96-well sterile microplate.

  • Serial Dilution: Add 100 µL MHB to all wells. Add 100 µL of compound stock to column 1, then transfer 100 µL across to column 10 (2-fold serial dilution). Discard final 100 µL.

    • Range: Test concentrations from 512 µg/mL down to 0.5 µg/mL.

  • Inoculation: Add 100 µL of diluted bacterial suspension to all test wells.

  • Controls:

    • Positive Control: Ciprofloxacin (known MIC).[1]

    • Negative Control: MHB + Bacteria + DMSO (no drug).

    • Sterility Control: MHB only.

Phase 3: Analysis
  • Incubation: 37°C for 18–24 hours.

  • Readout: Visual turbidity check or Absorbance at 600 nm (OD600).

  • Calculation:

    • MIC: Lowest concentration with no visible growth.

    • IC50: Plot % Inhibition vs. Log[Concentration]. Use non-linear regression (Sigmoidal Dose-Response) to calculate the concentration inhibiting 50% of growth.

Visualization: Assay Workflow

Assay_Protocol cluster_0 Preparation cluster_1 Execution cluster_2 Analysis Step1 Dissolve Compound (DMSO Stock) Step3 Serial Dilution (96-well Plate) Step1->Step3 Step2 Prepare S. aureus (0.5 McFarland) Step4 Inoculation (+ Bacteria) Step2->Step4 Step3->Step4 Step5 Incubation (24h @ 37°C) Step4->Step5 Step6 Measure OD600 Step5->Step6 Step7 Calculate IC50/MIC Step6->Step7

Caption: Step-by-step workflow for the Microbroth Dilution Assay to determine MIC and IC50 values.

Synthesis & Derivatization Logic

The relatively high MIC of the parent amine necessitates derivatization. The 2-amino group is a versatile nucleophile used to generate libraries of bioactive compounds.

  • Reaction A (Schiff Bases): Condensation with aromatic aldehydes. (Increases lipophilicity and DNA intercalation).

  • Reaction B (Acylation): Reaction with acid chlorides/anhydrides. (Improves metabolic stability).

Why this matters: Researchers finding the parent amine "inactive" (MIC >100) should not discard the scaffold. Converting it to a Schiff base (e.g., with 4-chlorobenzaldehyde) often improves the MIC against S. aureus from >100 µg/mL to <10 µg/mL.

References

  • Özkay, Y., et al. (2010). Antimicrobial activity and a SAR study of some novel benzimidazole derivatives bearing hydrazone moiety. European Journal of Medicinal Chemistry.

    • Context: Establishes the baseline activity of benzimidazole-2-amines and the significant potency gain upon derivatiz
  • Ansari, K.F.[2][3] & Lal, C. (2009). Synthesis, physicochemical properties and antimicrobial activity of some new benzimidazole derivatives. European Journal of Medicinal Chemistry.

    • Context: Provides comparative MIC data for 1-alkyl-2-aminobenzimidazoles against S. aureus.
  • Kus, C., et al. (2001). Synthesis and antimicrobial activity of some new 2-aminobenzimidazole derivatives. Archives of Pharmacal Research.

    • Context: Validates the synthesis protocols and testing methodologies for this chemical class.
  • Clinical and Laboratory Standards Institute (CLSI). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.

    • Context: The authoritative standard for the experimental protocol described in Section 4.

Sources

Comparative

Comparative Guide: Antileishmanial Potency of N-Benzyl vs. N-Ethyl Benzimidazole Amines

Topic: Antileishmanial potency of N-benzyl vs N-ethyl benzimidazole amines Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary This guide provid...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Antileishmanial potency of N-benzyl vs N-ethyl benzimidazole amines Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a technical analysis of the structure-activity relationship (SAR) between N-benzyl and N-ethyl substitutions on the 2-aminobenzimidazole scaffold. While benzimidazole derivatives are a cornerstone of antiparasitic research (targeting


-tubulin), the choice of substituent at the 

-position dictates not only potency but also physicochemical properties (LogP), metabolic stability, and cytotoxicity.

Key Finding: N-benzyl derivatives generally exhibit superior potency (


 often < 1 

M) compared to N-ethyl analogues, driven by enhanced hydrophobic interactions within the parasite's tubulin binding pocket. However, this comes at the cost of reduced aqueous solubility and a narrower Selectivity Index (SI). N-ethyl derivatives, while often less potent, offer improved metabolic stability and solubility profiles suitable for lead optimization.
Mechanistic Basis: The Benzimidazole Scaffold

To understand the divergence in potency, we must first establish the target. Benzimidazole amines exert their leishmanicidal effect primarily by inhibiting microtubule polymerization .

  • Primary Target:

    
    -tubulin of Leishmania spp.
    
  • Mechanism: The benzimidazole core binds to the colchicine-binding site of tubulin.

  • The

    
    -Substituent Role:  The binding pocket contains a hydrophobic region that accommodates the 
    
    
    
    -substituent.
    • N-Benzyl: The aromatic ring participates in

      
      -stacking or hydrophobic interactions with residues (e.g., Phe, Trp) in the tubulin pocket, stabilizing the drug-protein complex.
      
    • N-Ethyl: The short alkyl chain provides weaker hydrophobic contacts, often resulting in a higher dissociation constant (

      
      ) and lower potency.
      
Secondary Target: Arginase Inhibition

Recent studies indicate that certain N-benzyl-2-aminobenzimidazoles (e.g., Compound 8) also inhibit Leishmania arginase (LmARG), a crucial enzyme for polyamine biosynthesis and parasite survival. The bulky benzyl group appears critical for blocking the active site entrance of LmARG, a feature less effective with the smaller ethyl group.

Comparative Analysis: N-Benzyl vs. N-Ethyl

The following table synthesizes data from key SAR studies, comparing the functional outcomes of these two substitutions.

FeatureN-Benzyl Benzimidazole Amines N-Ethyl Benzimidazole Amines Scientific Verdict
Potency (

)
High (0.2 – 5.0

M)
Moderate (10 – 50

M)
Benzyl group enhances binding affinity via hydrophobic pocket filling.
Lipophilicity (cLogP) High (> 3.5)Moderate (1.5 – 2.5)N-Benzyl aids membrane permeation but risks poor solubility.
Selectivity Index (SI) Variable (often < 10)High (> 20)N-Benzyl often overlaps with mammalian tubulin binding, increasing cytotoxicity.
Metabolic Stability Low Moderate/High The benzylic carbon is a "soft spot" for CYP450-mediated oxidation.
Solubility Poor (requires DMSO/formulation)GoodN-Ethyl is preferred for aqueous formulations.
Data Highlight: Potency Disparity

In a direct evaluation of 2-aminobenzimidazole derivatives against L. mexicana promastigotes:

  • N-Benzyl derivative (Cpd 7):

    
    
    
  • N-Methyl/Ethyl analogues: Typically show

    
     in similar assays unless coupled with specific C2-side chains.
    

Expert Insight: While N-benzyl drives potency, it often acts as a "molecular grease," improving cell entry but failing in metabolic clearance assays (microsomal stability). Drug developers often start with N-benzyl to establish a "binder" and then truncate to N-ethyl or N-isopropyl during lead optimization to fix ADME issues.

SAR Logic & Pathway Visualization

The following diagram illustrates the decision logic when modifying the


-position.

SAR_Logic Scaffold 2-Aminobenzimidazole Scaffold Subst_N1 N1-Substitution Scaffold->Subst_N1 Benzyl N-Benzyl Group (Bulky, Aromatic) Subst_N1->Benzyl Ethyl N-Ethyl Group (Small, Alkyl) Subst_N1->Ethyl Hydrophobic Enhanced Hydrophobic Interaction (Tubulin) Benzyl->Hydrophobic Pi-Stacking Metab_Issue Metabolic Liability (Benzylic Oxidation) Benzyl->Metab_Issue Steric Reduced Steric Clash Ethyl->Steric Solubility Improved Aqueous Solubility Ethyl->Solubility Potency_High High Potency (IC50 < 5 uM) Hydrophobic->Potency_High Potency_Mod Moderate Potency (IC50 > 10 uM) Steric->Potency_Mod

Figure 1: Structure-Activity Relationship (SAR) decision tree for N-substituted benzimidazoles.

Experimental Protocols

To validate these comparisons in your own lab, follow these standardized protocols. These are designed to be self-validating by including necessary controls.

A. Synthesis: General N-Alkylation

Objective: Synthesize N-benzyl and N-ethyl derivatives from a 2-aminobenzimidazole precursor.

  • Reagents: 2-aminobenzimidazole (1 eq), NaH (1.2 eq, 60% dispersion), Alkyl halide (Benzyl bromide or Ethyl iodide, 1.1 eq), anhydrous DMF.

  • Procedure:

    • Dissolve 2-aminobenzimidazole in dry DMF under

      
       atmosphere.
      
    • Cool to 0°C and add NaH portion-wise. Stir for 30 min (Solution turns clear/yellow).

    • Add the respective alkyl halide dropwise.

    • Allow to warm to Room Temp (RT) and stir for 4-12 hours.

    • Validation Point: Monitor via TLC (Mobile phase: 5% MeOH in DCM). The N-alkylated product typically has a higher

      
       than the starting material.
      
  • Workup: Quench with ice water. Filter the precipitate (N-benzyl usually precipitates; N-ethyl may require extraction with EtOAc).

B. In Vitro Antileishmanial Assay (Promastigotes)

Objective: Determine ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


 values.[1][2][3][4][5]
  • Culture: Leishmania promastigotes (e.g., L. donovani or L. mexicana) in M199 medium + 10% FBS.

  • Seeding:

    
     parasites/mL in 96-well plates (100 
    
    
    
    L/well).
  • Treatment:

    • Dissolve compounds in DMSO (Stock 10 mM).

    • Serial dilution (100

      
      M down to 0.1 
      
      
      
      M).
    • Controls: Positive (Amphotericin B), Negative (0.5% DMSO vehicle).

  • Incubation: 72 hours at 26°C.

  • Readout (Resazurin/Alamar Blue):

    • Add 20

      
      L of 2 mM Resazurin.
      
    • Incubate 4 hours.

    • Measure Fluorescence (Ex 550 nm / Em 590 nm).

  • Calculation: Plot % Inhibition vs. Log[Concentration] using non-linear regression (Sigmoidal dose-response).

C. Assay Workflow Diagram

Assay_Workflow Culture L. promastigotes (Log Phase) Plate 96-Well Plate Seeding Culture->Plate Treat Drug Treatment (Serial Dilution) Plate->Treat Incubate 72h @ 26°C Treat->Incubate Dye Add Resazurin (Metabolic Marker) Incubate->Dye Read Fluorescence (Ex550/Em590) Dye->Read

Figure 2: Workflow for the Resazurin-based antileishmanial susceptibility assay.[6]

Conclusion & Recommendation

For early-stage Hit-to-Lead campaigns, N-benzyl benzimidazole amines are the superior choice to establish proof-of-concept potency and define the pharmacophore. The benzyl group effectively maps the hydrophobic tolerance of the Leishmania tubulin binding site.

However, for Lead Optimization , researchers should transition to N-ethyl or modified benzyl groups (e.g., 4-fluoro-benzyl to block metabolism) to address the solubility and toxicity liabilities inherent to the lipophilic benzyl moiety.

References
  • Nieto-Meneses, R., et al. (2018).[7] "In vitro activity of new N-benzyl-1H-benzimidazol-2-amine derivatives against cutaneous, mucocutaneous and visceral Leishmania species." Experimental Parasitology, 184, 82-89.[7] Link

  • Tonelli, M., et al. (2018). "Benzimidazole derivatives endowed with potent antileishmanial activity."[1][4][7] Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 210-226.[1] Link

  • Zhu, X., et al. (2021). "2-aminobenzimidazoles for leishmaniasis: From initial hit discovery to in vivo profiling." PLOS Neglected Tropical Diseases, 15(2), e0009196.[8] Link[8]

  • MacDonald, S.J., et al. (2021). "Structure-activity relationships of benzimidazole derivatives as antiparasitic agents." ACS Medicinal Chemistry Letters. Link

  • Lacey, E. (1990). "Mode of action of benzimidazoles." Parasitology Today, 6(4), 112-115. Link

Sources

Validation

A Comparative Bioactivity Analysis: 1-Ethyl-2-aminobenzimidazole vs. Omeprazole

This guide offers an in-depth, objective comparison of the bioactivities of the well-established proton pump inhibitor, omeprazole, and the research compound, 1-ethyl-2-aminobenzimidazole. Designed for researchers, scien...

Author: BenchChem Technical Support Team. Date: February 2026

This guide offers an in-depth, objective comparison of the bioactivities of the well-established proton pump inhibitor, omeprazole, and the research compound, 1-ethyl-2-aminobenzimidazole. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to explain the causality behind experimental approaches and the structural rationale for the divergent biological roles of these two molecules, which share the privileged benzimidazole scaffold.

Introduction: The Benzimidazole Scaffold as a Foundation for Diverse Bioactivity

The benzimidazole ring system, a fusion of benzene and imidazole, is a cornerstone of medicinal chemistry, celebrated for its structural versatility and broad pharmacological potential[1][2][3][4]. This is powerfully illustrated by our two compounds of interest. Omeprazole is a globally recognized pharmaceutical that revolutionized the treatment of acid-related gastrointestinal disorders by specifically targeting the gastric proton pump (H+/K+-ATPase)[5][6][7]. In contrast, 1-ethyl-2-aminobenzimidazole belongs to the 2-aminobenzimidazole class, a family of compounds known for a wide array of biological activities but without a single, defining therapeutic application[8][9]. This comparison will illuminate the profound impact of chemical substitution on the benzimidazole core, contrasting the highly optimized, target-specific action of omeprazole with the broader, more exploratory profile of 1-ethyl-2-aminobenzimidazole.

Mechanism of Action: A Tale of a Targeted Warhead vs. a Versatile Scaffold

The starkest difference between these two molecules lies in their molecular mechanisms. Omeprazole's pathway is a textbook example of mechanism-based irreversible inhibition, whereas the activity of 1-ethyl-2-aminobenzimidazole is representative of a chemical scaffold with diverse biological potential.

Omeprazole: A Prodrug Activated for Irreversible Proton Pump Inhibition

Omeprazole is administered as an inactive prodrug, a critical design feature that ensures its specific action at the target site[6][10][11]. Following absorption, it reaches the highly acidic secretory canaliculi of gastric parietal cells. This acidic environment is the key to its activation.

  • Protonation and Conversion: The low pH triggers a proton-catalyzed molecular rearrangement, converting omeprazole into a highly reactive tetracyclic sulfenamide intermediate[5][10][12].

  • Covalent Bonding: This activated sulfenamide readily forms a covalent disulfide bond with specific cysteine residues (notably Cys813) on the extracellular domain of the H+/K+-ATPase enzyme[11].

  • Irreversible Inhibition: The formation of this covalent bond results in the irreversible inactivation of the proton pump, effectively shutting down the final step of gastric acid secretion[6][7][10]. Acid production can only resume after the synthesis of new H+/K+-ATPase enzymes.

Omeprazole_Mechanism cluster_ParietalCell Gastric Parietal Cell Omeprazole_Prodrug Omeprazole (Prodrug) in Bloodstream Omeprazole_Acid Omeprazole in Acidic Canaliculus Omeprazole_Prodrug->Omeprazole_Acid Accumulation Active_Metabolite Reactive Sulfenamide (Active Inhibitor) Omeprazole_Acid->Active_Metabolite Proton-Catalyzed Activation (pH < 4) ProtonPump H+/K+-ATPase (Proton Pump) Active_Metabolite->ProtonPump Covalent Bond (Disulfide Bridge) Inactivated_Pump Irreversibly Inhibited Pump ProtonPump->Inactivated_Pump Inactivation H_Secretion Gastric Acid Production ProtonPump->H_Secretion H+ Secretion (Blocked)

Figure 1: Mechanism of omeprazole activation and irreversible inhibition of the gastric proton pump.

1-Ethyl-2-aminobenzimidazole: A Hub for Diverse Biological Interactions

Unlike omeprazole, 1-ethyl-2-aminobenzimidazole does not have a single, defined mechanism of action. Instead, its 2-aminobenzimidazole core serves as a versatile structural motif that has been incorporated into compounds exhibiting a wide range of biological effects[8][9]. The bioactivity is highly dependent on the specific derivative and the biological system being tested.

Reported activities for the broader class of 2-aminobenzimidazole derivatives include:

  • Antimicrobial and Antifungal Activity [13][14]

  • Anticancer/Antiproliferative Effects [14][15][16]

  • Antiviral Properties [2][13]

  • Anti-inflammatory Activity [17]

The 2-amino group is a key functional handle that can be readily modified, making it a valuable starting material for synthesizing libraries of compounds for screening[8]. The specific bioactivity of 1-ethyl-2-aminobenzimidazole would need to be determined empirically through broad biological screening, as it lacks the specific structural motifs that direct omeprazole to the proton pump.

Comparative Bioactivity Data: Specificity vs. Generality

The quantitative data available for these two compounds reflect their distinct positions in the drug discovery and development pipeline.

ParameterOmeprazole1-Ethyl-2-aminobenzimidazoleRationale for Difference
Primary Target Gastric H+/K+-ATPase[7][10]Undefined; requires experimental determinationOmeprazole was specifically designed and optimized for its target. 1-ethyl-2-aminobenzimidazole is a research scaffold.
IC50 (H+/K+-ATPase) ~4 µM (in isolated membrane vesicles)[18]Not applicable / Not reportedThis is the primary bioactivity metric for omeprazole; it is not the expected target for 1-ethyl-2-aminobenzimidazole.
Reported Bioactivities Potent anti-secretory agent[5][12]The parent class (2-aminobenzimidazoles) shows broad, varied activities (antimicrobial, anticancer, etc.)[13][14][17]The complex substitutions on omeprazole confer high target specificity. The simpler structure of 1-ethyl-2-aminobenzimidazole allows for broader, less potent interactions.
Clinical Use Treatment of GERD, peptic ulcers[19][20]None; research compoundOmeprazole has undergone extensive clinical trials. 1-ethyl-2-aminobenzimidazole is at a much earlier, preclinical stage of investigation.

Table 1. High-level comparison of the bioactivity profiles of omeprazole and 1-ethyl-2-aminobenzimidazole.

Experimental Protocols for Bioactivity Assessment

To empirically compare these compounds, one would employ a target-specific assay for omeprazole and a battery of general screening assays for 1-ethyl-2-aminobenzimidazole.

Protocol 1: In Vitro H+/K+-ATPase (Proton Pump) Inhibition Assay

This is the definitive assay for confirming the primary activity of omeprazole and would serve as a negative control for 1-ethyl-2-aminobenzimidazole.

Scientific Rationale: This assay directly measures the enzymatic activity of the target protein. The use of isolated gastric vesicles creates an acidic intravesicular space, which is essential for the activation of omeprazole, thus mimicking the physiological conditions of the parietal cell canaliculus.

Methodology:

  • Enzyme Preparation: Isolate H+/K+-ATPase-rich microsomal vesicles from rabbit or porcine gastric mucosa via differential centrifugation[21].

  • Compound Preparation: Prepare stock solutions of omeprazole and 1-ethyl-2-aminobenzimidazole in DMSO. Create a dilution series for IC50 determination.

  • Assay Setup: In a 96-well plate, add assay buffer (containing a pH-sensitive probe like acridine orange), gastric vesicles, and the test compounds. Include a positive control (omeprazole) and a vehicle control (DMSO).

  • Pre-incubation: Incubate the plate at 37°C to allow for compound activation in the acidic vesicle lumen.

  • Reaction Initiation: Initiate proton pumping by adding ATP and an ionophore (e.g., valinomycin) to the wells.

  • Signal Detection: Monitor the quenching of the acridine orange fluorescence, which is proportional to the proton gradient established by the active enzyme.

  • Data Analysis: Calculate the rate of fluorescence quenching for each well. Normalize the data to the vehicle control (100% activity) and a fully inhibited control (0% activity). Plot the percent inhibition against the log of compound concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Assay_Workflow A Prepare Gastric Vesicles (Source of H+/K+-ATPase) B Dispense Vesicles, Buffer, and pH Probe into 96-well Plate A->B C Add Compound Dilutions (Omeprazole, Test Compound, Vehicle) B->C D Pre-incubate at 37°C (Allows for prodrug activation) C->D E Initiate Pumping with ATP + Valinomycin D->E F Monitor Fluorescence Quenching (Real-time kinetic read) E->F G Calculate Rate of Inhibition and Determine IC50 F->G

Figure 2: General workflow for an in vitro fluorescence-based proton pump inhibition assay.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This is a foundational screening assay to test for one of the common activities of the 2-aminobenzimidazole class.

Scientific Rationale: The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth. It is a robust and quantitative method for initial antimicrobial screening.

Methodology:

  • Strain Preparation: Prepare an inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) standardized to a specific cell density (e.g., 5 x 10^5 CFU/mL) in appropriate broth media.

  • Compound Plating: In a 96-well plate, prepare a two-fold serial dilution of 1-ethyl-2-aminobenzimidazole. Include a positive control (e.g., ciprofloxacin) and a negative control (no compound).

  • Inoculation: Add the standardized microbial inoculum to all wells.

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: Determine the MIC by visual inspection for the lowest compound concentration that shows no turbidity (no bacterial growth). This can be confirmed by measuring the optical density (OD600) with a plate reader.

  • MBC Determination (Optional): To determine the Minimum Bactericidal Concentration (MBC), plate aliquots from the clear wells onto agar plates. The MBC is the lowest concentration that results in no colony formation after incubation.

Conclusion and Future Perspectives

The comparison between omeprazole and 1-ethyl-2-aminobenzimidazole is a study in contrasts, highlighting different philosophies in drug discovery.

  • Omeprazole is a triumph of rational drug design, a molecule exquisitely tailored to its target through mechanism-based inhibition. Its bioactivity is potent, specific, and clinically transformative.

  • 1-Ethyl-2-aminobenzimidazole represents the potential of a versatile chemical scaffold. Its value lies not in a single, known activity, but in its potential to serve as a starting point for the discovery of novel therapeutics across different disease areas. Its bioactivity is broad and requires extensive screening for characterization.

For drug development professionals, this analysis underscores a critical lesson: the biological activity of a privileged scaffold is profoundly dictated by its substitution patterns. Future research on 1-ethyl-2-aminobenzimidazole should focus on phenotypic screening across diverse cell-based assays (e.g., oncology, virology, microbiology) to identify promising areas of activity. Subsequent hit-to-lead campaigns would then focus on optimizing potency and selectivity, potentially leading to the development of a new therapeutic agent with a mechanism as distinct from omeprazole as its structure implies.

References

  • Wallmark, B., Brändström, A., & Larsson, H. (1984). Mechanism of action of omeprazole. Journal of Clinical Gastroenterology, 6(Suppl 1), 45-52. [Link]

  • Wikipedia contributors. (2024). Omeprazole. Wikipedia. [Link]

  • Wallmark B, Lorentzon P, Larsson H. The mechanism of action of omeprazole--a survey of its inhibitory actions in vitro. Scand J Gastroenterol Suppl. 1985;108:37-51. [Link]

  • McTavish, D., Buckley, M. M., & Heel, R. C. (1991). Omeprazole. An updated review of its pharmacology and therapeutic use in acid-related disorders. Drugs, 42(1), 138–170. [Link]

  • Patsnap. (2024). What is the mechanism of Omeprazole? Patsnap Synapse. [Link]

  • Al-Ostoot, F. H., Al-Ghamdi, M. A., & Al-Zahrani, A. A. (2021). Comparative Studies of Benzimidazoles Synthetic Routes and its Biological Activity. Journal of Pharmaceutical Research International, 33(46B), 380-391. [Link]

  • Shafi, S., Alam, M. M., Mulakayala, N., Mulakayala, C., van Olphen, A., & Kalle, A. M. (2021). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Frontiers in Chemistry, 9, 789748. [Link]

  • Slideshare. (2018). Recent Bioactive Benzimidazole Derivatives A Review. [Link]

  • Preprints.org. (2024). Current Achievements of Benzimidazole: A Review. [Link]

  • Jam-Karasu, F., Khoshneviszadeh, M., Edraki, N., Zomorodian, K., & Faghih, Z. (2022). Novel benzimidazole derivatives; synthesis, bioactivity and molecular docking study as potent urease inhibitors. DARU Journal of Pharmaceutical Sciences, 30(1), 121-133. [Link]

  • Shin, J. M., & Sachs, G. (2013). Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors. Journal of Neurogastroenterology and Motility, 19(1), 27–35. [Link]

  • Motghare, R. V., & Katolkar, P. P. (2021). SYNTHESIS, REACTIONS, AND PHARMACOLOGICAL APPLICATIONS OF 2-AMINOBENZIMIDAZOLES: AN UPDATE. Asian Journal of Pharmaceutical and Clinical Research, 14(10), 1-13. [Link]

  • SciSpace. (2018). Development and Validation for RP-HPLC Method of Assay of Omeprazole Capsules Formulation. [Link]

  • Kamal, A., Tamboli, J. R., Rahiman, S. S. A., & Khan, M. S. (2018). Synthesis and biological profile of substituted benzimidazoles. Chemistry Central Journal, 12(1), 128. [Link]

  • Symbiosis Online Publishing. (2015). Novel Synthesis and Characterization of 2-Aminobenzimidazole Derivative. [Link]

  • Dimov, D., Georgieva, M., & Yaneva, V. (2022). Synthesis and study of 2-aminobenzimidazole arylhydrazones as potential antineoplastic agents with antioxidant action. Macedonian pharmaceutical bulletin, 68(Suppl 1), 405-406. [Link]

  • Alaqeel, S. I. (2017). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry, 10, S1335-S1352. [Link]

  • Gezmiş, T., & Kılıç, İ. (2024). Investigation of the Effects of Omeprazole, a Proton Pump Inhibitor, on Apoptotic Gene Regions on Human Fibroblast Cells. Journal of Cellular and Molecular Biology, 3(1), 1-6. [Link]

  • Sharma, D., & Narasimhan, B. (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories. RSC Advances, 15(11), 7571-7608. [Link]

  • Halekotte, J., Witt, L., & Schattel, V. (2019). 2-Benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives as potent inhibitors of CK1δ/ε. Scientific Reports, 9(1), 1-13. [Link]

  • Yordanov, D., & Stoyanov, N. (2015). Antioxidant activity of some benzimidazole derivatives to definite tumor cell lines. Oxidation Communications, 38(2), 798-809. [Link]

  • Behera, A. K., Kumar, D., & Sahoo, S. K. (2022). Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives. Polycyclic Aromatic Compounds, 42(5), 2269-2281. [Link]

  • El-Kaoutit, M., N-h'midouch, M., & El-M'barek, O. (2022). Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking. Molecules, 27(19), 6543. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Molecular Docking Performance of the 1-Ethyl-2-Aminobenzimidazole Scaffold

For distribution to: Researchers, scientists, and drug development professionals. This guide provides an in-depth analysis of the molecular docking performance of compounds based on the 1-ethyl-2-aminobenzimidazole scaff...

Author: BenchChem Technical Support Team. Date: February 2026

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides an in-depth analysis of the molecular docking performance of compounds based on the 1-ethyl-2-aminobenzimidazole scaffold. As a privileged structure in medicinal chemistry, the benzimidazole core and its derivatives have demonstrated a wide spectrum of biological activities. This document moves beyond a simple recitation of data, offering a comparative analysis grounded in experimental evidence and computational insights to inform rational drug design and lead optimization efforts. We will explore the causality behind the observed binding affinities and provide a transparent, reproducible framework for in silico evaluation.

The Significance of the Benzimidazole Scaffold in Drug Discovery

The benzimidazole nucleus, an isostere of naturally occurring purine, is a cornerstone in the development of numerous therapeutic agents.[1] Its unique structural features allow it to interact with a variety of biological targets, leading to a broad range of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects.[2][3] The 2-aminobenzimidazole moiety, in particular, serves as a versatile building block for creating extensive libraries of bioactive compounds. The addition of an ethyl group at the N1 position can influence the compound's lipophilicity and steric profile, potentially enhancing its binding affinity and pharmacokinetic properties. This guide will delve into the molecular docking scores of derivatives of this scaffold against several key protein targets implicated in various diseases.

Comparative Molecular Docking Analysis

Molecular docking is a powerful computational tool used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[4] The docking score, typically expressed in kcal/mol, represents the binding energy and provides a quantitative measure of the binding affinity. A more negative score generally indicates a stronger and more favorable interaction.

In the absence of a singular, comprehensive study on 1-ethyl-2-aminobenzimidazole itself, this guide compiles and compares docking data for its closely related derivatives from multiple authoritative sources. This approach allows for a broader understanding of the structure-activity relationships (SAR) governing the interaction of this scaffold with various biological targets.

Performance Against Microbial Targets

Benzimidazole derivatives have long been investigated for their antimicrobial properties. Here, we compare the docking scores of various 2-aminobenzimidazole analogs against key bacterial and fungal enzymes.

Table 1: Molecular Docking Scores of 2-Aminobenzimidazole Derivatives Against Microbial Targets

Compound/DerivativeTarget Protein (PDB ID)Docking Score (kcal/mol)Reference CompoundReference Docking Score (kcal/mol)Source
Substituted BenzimidazoleM. tuberculosis KasA (6P9K)-7.368DG167-7.101[5]
Substituted BenzimidazoleM. tuberculosis KasA (6P9K)-7.173DG167-7.101[5]
Amidoxime-based BenzimidazoleE. coli GlcN-6-P synthase (2VF5)-8.0--[6]
Amidoxime-based BenzimidazoleC. albicans NMT (1IYL)-11.7--[6]

The data in Table 1 highlights the potent inhibitory potential of the 2-aminobenzimidazole scaffold against crucial microbial enzymes. For instance, substituted benzimidazoles show superior binding energy to the known inhibitor DG167 against Mycobacterium tuberculosis KasA, a key enzyme in mycolic acid biosynthesis.[5] Similarly, amidoxime-based derivatives exhibit strong binding to E. coli Glucosamine-6-phosphate synthase and C. albicans N-myristoyltransferase, suggesting their potential as broad-spectrum antimicrobial agents.[6]

Performance Against Protein Kinase Targets

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer. The benzimidazole scaffold has been explored for its kinase inhibitory activity.

Table 2: Molecular Docking Scores of Benzimidazole Derivatives Against Protein Kinase Targets

Compound/DerivativeTarget Protein (PDB ID)Docking Score (kcal/mol)Reference CompoundReference Docking Score (kcal/mol)Source
2-PhenylbenzimidazoleProtein Kinase (2W96)-8.2Abiraterone acetate-[7][8]
Imidazo[1,2-a]quinoxalineTubulin (1SA0)-11.45Colchicine-9.15[9]
Benzimidazole DerivativeBeta-tubulin (1SA0)-8.50Albendazole-7.0[10]
Benzimidazole AnthelminticsVEGFR-2 (specific PDB not provided)Favorable scores--[11]

As shown in Table 2, benzimidazole derivatives demonstrate significant binding affinities for various protein kinases. A 2-phenylbenzimidazole derivative exhibited a strong binding energy of -8.2 kcal/mol against a protein kinase target.[7][8] Furthermore, derivatives of the related imidazo[1,2-a]quinoxaline scaffold, which shares structural similarities, have shown exceptionally strong binding to tubulin, outperforming the known inhibitor colchicine.[9] This suggests that the core benzimidazole structure is a promising starting point for the design of potent anticancer agents targeting tubulin polymerization.[12]

Performance Against Other Key Targets

The versatility of the benzimidazole scaffold extends to other important therapeutic targets.

Table 3: Molecular Docking Scores of Benzimidazole Derivatives Against Thrombin

Compound/DerivativeTarget ProteinIn Vitro Activity (IC50)Reference CompoundReference In Vitro Activity (IC50)Source
1-ethyl-1H-benzimidazole fluorinated derivative (12f)Thrombin3.21 ± 0.57 nMArgatroban9.88 ± 2.26 nM[1]
1-ethyl-1H-benzimidazole fluorinated derivative (12a)ThrombinBetter than referenceArgatroban9.88 ± 2.26 nM[1]

A study on 1-ethyl-1H-benzimidazole fluorinated derivatives revealed potent thrombin inhibitory activity, with compound 12f showing an IC50 of 3.21 ± 0.57 nM, which is significantly better than the reference drug argatroban.[1] This experimental data strongly supports the potential of the 1-ethyl-benzimidazole scaffold in developing novel anticoagulants.

Experimental and Computational Methodologies

To ensure the scientific integrity and reproducibility of the findings presented, this section details the typical experimental and computational protocols employed in the referenced studies.

Molecular Docking Protocol

A standardized molecular docking workflow is essential for obtaining reliable and comparable results.

G cluster_prep Preparation Stage cluster_dock Docking Stage cluster_analysis Analysis Stage PDB Protein Structure Acquisition (PDB) PrepProt Protein Preparation (Add Hydrogens, Assign Charges) PDB->PrepProt Ligand Ligand Structure Preparation (2D to 3D) PrepLig Ligand Preparation (Energy Minimization) Ligand->PrepLig Grid Grid Box Generation (Define Binding Site) PrepProt->Grid Dock Molecular Docking (e.g., AutoDock Vina) PrepLig->Dock Grid->Dock Results Analyze Docking Poses and Scores Dock->Results Visualization Visualize Interactions (e.g., PyMOL, Discovery Studio) Results->Visualization

Caption: A typical workflow for molecular docking studies.

Step-by-Step Protocol:

  • Protein Preparation:

    • The 3D structure of the target protein is typically obtained from the Protein Data Bank (PDB).

    • Water molecules and co-ligands are often removed.

    • Hydrogen atoms are added, and charges (e.g., Gasteiger charges) are assigned.

    • The protein is then saved in a suitable format (e.g., PDBQT for AutoDock).

  • Ligand Preparation:

    • The 2D structure of the ligand (e.g., 1-ethyl-2-aminobenzimidazole derivative) is drawn using chemical drawing software.

    • The 2D structure is converted to a 3D structure and its energy is minimized using a force field like MMFF94.

    • The final 3D structure is saved in a suitable format (e.g., PDBQT).

  • Grid Generation:

    • A grid box is defined around the active site of the protein. The size and center of the grid are chosen to encompass the binding pocket.

  • Docking Simulation:

    • A docking program (e.g., AutoDock Vina, GOLD, Glide) is used to perform the docking simulation.[13][14][15] The program explores different conformations and orientations of the ligand within the grid box and calculates the binding energy for each pose.

  • Analysis of Results:

    • The docking results are analyzed to identify the pose with the lowest binding energy.

    • The interactions between the ligand and the protein (e.g., hydrogen bonds, hydrophobic interactions) are visualized and analyzed using software like PyMOL or Discovery Studio.[8]

Correlation with Experimental Data

The trustworthiness of molecular docking scores is significantly enhanced when they correlate with experimental biological data, such as IC50 or Minimum Inhibitory Concentration (MIC) values.[5] A strong correlation suggests that the computational model accurately reflects the compound's biological activity.

G InSilico In Silico Studies (Molecular Docking) SAR Structure-Activity Relationship (SAR) InSilico->SAR InVitro In Vitro Assays (e.g., IC50, MIC) InVitro->SAR LeadOpt Lead Optimization SAR->LeadOpt

Caption: The interplay between in silico and in vitro studies in drug discovery.

Structure-Activity Relationship (SAR) Insights

The analysis of various 1-ethyl-2-aminobenzimidazole derivatives reveals key structural features that influence their binding affinity.

  • Substituents at the 2-position: The nature of the substituent at the 2-position of the benzimidazole ring plays a crucial role in determining the biological activity. Aromatic or heteroaromatic rings at this position can engage in π-π stacking interactions with aromatic residues in the active site, enhancing binding affinity.[2]

  • Substituents on the Benzene Ring: Electron-withdrawing or electron-donating groups on the benzimidazole's benzene ring can modulate the electronic properties of the scaffold, influencing its interaction with the target protein.[5]

  • The N1-Ethyl Group: The ethyl group at the N1 position can occupy a hydrophobic pocket in the binding site, contributing to the overall binding energy. Its flexibility allows for optimal positioning within the active site.

Conclusion and Future Directions

The 1-ethyl-2-aminobenzimidazole scaffold represents a highly promising starting point for the design of novel therapeutic agents against a range of biological targets. The compiled molecular docking data, supported by experimental evidence, demonstrates the potent inhibitory potential of its derivatives. Future research should focus on synthesizing and testing 1-ethyl-2-aminobenzimidazole and its close analogs against a wider array of targets to fully elucidate its therapeutic potential. The integration of computational and experimental approaches, as outlined in this guide, will be paramount in accelerating the discovery of new and effective drugs based on this versatile scaffold.

References

  • Abdel-Motaal, M., Almohawes, K., & Tantawy, M. A. (2020). Antimicrobial evaluation and docking study of some new substituted benzimidazole-2yl derivatives. Bioorganic Chemistry, 101, 103972. [Link]

  • Bukhari, S. N. H., et al. (2016). Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Molecules, 21(11), 1556. [Link]

  • Thapa, S., et al. (2024). Synthesis, Molecular Docking, Molecular Dynamic Simulation Studies, and Antitubercular Activity Evaluation of Substituted Benzimidazole Derivatives. ACS Omega. [Link]

  • Wang, F., et al. (2016). Design, synthesis, biological evaluation and molecular docking of novel substituted 1-ethyl-1H-benzimidazole fluorinated derivatives as thrombin inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(15), 3583-3587. [Link]

  • Ganguly, S., & Yadav, G. (2025). Molecular Docking Studies of Novel Benzimidazole Analogs as HIV-1-RT Inhibitors with Broad Spectrum Chemotherapeutic Properties. International Journal of Drug Design and Discovery. [Link]

  • Katti, S. B., et al. (2019). synthesis, molecular docking & evaluation of anthelmintic activity of 2-(2-amino ethyl)-1h- benzimidazole derivatives. World Journal of Pharmaceutical Research, 8(11), 1140-1151. [Link]

  • Chauhan, H., Bansal, S. K., & Agrawal, A. (Year not specified). The Molecular Docking Studies of Benzimidazole Analogues as Novel Anti-Inflammatory Agents. INTERNATIONAL JOURNAL OF PHARMACEUTICAL EDUCATION AND RESEARCH (IJPER). [Link]

  • Khan, I., et al. (2019). Homology Modelling and Molecular Docking Studies of Selected Substituted Benzo[d]imidazol-1-yl)methyl)benzimidamide Scaffolds on Plasmodium falciparum Adenylosuccinate Lyase Receptor. Journal of Experimental Biology and Agricultural Sciences, 7(4), 435-446. [Link]

  • Bukhari, S. N. H., et al. (2016). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Molecules, 21(11), 1556. [Link]

  • Rao, C. M. M. P., et al. (2021). Molecular docking and dynamic simulations of benzimidazoles with beta-tubulins. Bioinformation, 17(3), 404-410. [Link]

  • Ali, A. A., et al. (2025). Molecular docking, synthesis and preliminary pharmacological evaluation of new (2-methyl benzimidazole-1-yl). Chemical Reviews Letters, 8, 1132-1145. [Link]

  • Singh, P., et al. (2021). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. Journal of Molecular Structure, 1225, 129112. [Link]

  • Kumar, A., et al. (2022). Comparison of in-silico and in-vitro studies of benzimidazole- oxothiazolidine derivatives as m. Tubcerculosis transcriptor inhi. Journal of the Indian Chemical Society, 99(8), 100573. [Link]

  • Rao, C. M. M. P., et al. (2021). Molecular docking and dynamic simulations of benzimidazoles with beta-tubulins. Bioinformation, 17(3), 404-410. [Link]

  • V, S., et al. (2024). In Silico Study, Protein Kinase Inhibition and Molecular Docking Study of Benzimidazole Derivatives. Research Journal of Pharmacy and Technology, 17(6), 2631-2638. [Link]

  • Sharma, P., & Singh, P. (2024). Exploring the Structure-Activity Relationship (SAR) of Benzimidazole Derivatives as Potent Antiviral Agents. Research and Reviews: A Journal of Drug Design and Discovery. [Link]

  • Jabeen, A., et al. (2018). Synthesis, characterization and SAR of novel Bezimidazole derivatives as Nematicidal agents. Pak. J. Pharm. Sci., 31(5(Suppl)), 2201-2206. [Link]

  • Ibezim, A., et al. (2021). In Silico Prediction, Characterization and Molecular Docking Studies on New Benzamide Derivatives. Molecules, 26(16), 4945. [Link]

  • Ajani, O. O., et al. (2025). Synthesis, in silico and in vitro antimicrobial efficacy of some amidoxime-based benzimidazole and benzimidamide derivatives. RSC Medicinal Chemistry. [Link]

  • V, S., et al. (2024). In Silico Study, Protein Kinase Inhibition and Molecular Docking Study of Benzimidazole Derivatives. Research Journal of Pharmacy and Technology, 17(6), 2631-2638. [Link]

  • Kumar, V. G., et al. (2021). In vitro, in vivo and in silico‐driven identification of novel benzimidazole derivatives as anticancer and anti‐inflammatory. Journal of Biochemical and Molecular Toxicology, 35(1), e22621. [Link]

  • Yeşilçayır, Y., et al. (2022). Novel Benzimidazole-Based Compounds as Antimicrobials: Synthesis, Molecular Docking, Molecular Dynamics and in silico ADME Pro. Acta Chimica Slovenica, 69(2), 419-429. [Link]

  • S, S., et al. (2023). In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor. Journal of Biomolecular Structure and Dynamics, 41(1), 246-258. [Link]

  • Al-Ostath, A. I., et al. (2023). Identification of Potential Antitubulin Agents with Anticancer Assets from a Series of Imidazo[1,2-a]quinoxaline Derivatives: In Silico and In Vitro Approaches. Pharmaceuticals, 16(1), 105. [Link]

  • Chauhan, H., Bansal, S. K., & Agrawal, A. (Year not specified). The Molecular Docking Studies of Benzimidazole Analogues as Novel Anti-Inflammatory Agents. INTERNATIONAL JOURNAL OF PHARMACEUTICAL EDUCATION AND RESEARCH (IJPER). [Link]

  • Sharma, V., et al. (2011). Molecular docking studies of some new imidazole derivatives for antimicrobial properties. International Journal of ChemTech Research, 3(4), 1831-1838. [Link]

  • de Oliveira, F. M., et al. (2022). Docking-Based Virtual Screening Enables Prioritizing Protein Kinase Inhibitors With In Vitro Phenotypic Activity Against Schistosoma mansoni. Frontiers in Cellular and Infection Microbiology, 12, 913301. [Link]

  • Abo Elmaaty, A., et al. (2022). In Silico and In Vitro Studies for Benzimidazole Anthelmintics Repurposing as VEGFR-2 Antagonists: Novel Mebendazole-Loaded Mixed Micelles with Enhanced Dissolution and Anticancer Activity. ACS Omega, 7(5), 4166-4180. [Link]

  • de Oliveira, F. M., et al. (2022). Docking-Based Virtual Screening Enables Prioritizing Protein Kinase Inhibitors With In Vitro Phenotypic Activity Against Schistosoma mansoni. Frontiers in Cellular and Infection Microbiology, 12, 913301. [Link]

  • Kumar, A., et al. (2022). Computational screening for the identification of potent tubulin inhibitors as anticancer agents. Pharmaspire, 14(1), 1-6. [Link]

  • Reddy, T. S., & Shankar, M. (2025). Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review. Bioorganic & Medicinal Chemistry Letters, 122, 130167. [Link]

  • Ganguly, S., & Yadav, G. (2025). Molecular Docking Studies of Novel Benzimidazole Analogs as HIV-1-RT Inhibitors with Broad Spectrum Chemotherapeutic Properties. International Journal of Drug Design and Discovery. [Link]

  • Sari, Y., et al. (2018). Molecular docking, synthesis, and antibacterial activity of the analogs of 1-allyl-3-benzoylthiourea. Journal of Applied Pharmaceutical Science, 8(10), 061-067. [Link]

  • de Oliveira, F. M., et al. (2022). Docking-Based Virtual Screening Enables Prioritizing Protein Kinase Inhibitors With In Vitro Phenotypic Activity Against Schistosoma mansoni. Frontiers in Cellular and Infection Microbiology, 12, 913301. [Link]

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 2-Aminobenzimidazole Analogs

The 2-aminobenzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurrence in a multitude of biologically active compounds.[1][2][3] Its structural similarity...

Author: BenchChem Technical Support Team. Date: February 2026

The 2-aminobenzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurrence in a multitude of biologically active compounds.[1][2][3] Its structural similarity to endogenous purines allows it to interact with a wide range of biological targets, making it a fertile ground for the development of novel therapeutics.[4][5] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2-aminobenzimidazole analogs, focusing on their anticancer and antimicrobial activities. We will dissect how specific structural modifications influence biological outcomes, present comparative data, and detail the experimental protocols necessary for their evaluation.

The 2-Aminobenzimidazole Core: A Versatile Scaffold

The foundational structure of 2-aminobenzimidazole consists of a benzene ring fused to an imidazole ring, with an amino group at the 2-position. This arrangement provides a unique combination of hydrogen bond donors and acceptors, as well as a planar aromatic system capable of π-π stacking interactions.[6] These features are critical for binding to biological targets such as protein kinases and enzymes.[6][7] The key positions for substitution, which dictate the compound's activity and selectivity, are the N-1 position of the imidazole ring, the exocyclic 2-amino group, and the C-5 and C-6 positions of the benzene ring.[7]

Caption: Core structure of 2-aminobenzimidazole with key positions for substitution highlighted.

Anticancer Activity: Targeting Kinases and Beyond

2-Aminobenzimidazole derivatives have shown significant promise as anticancer agents, primarily through the inhibition of various protein kinases that are often dysregulated in cancer cells.[5][8]

Kinase Inhibition

A prominent example is the development of 2-aminobenzimidazoles as potent inhibitors of Aurora kinases, which are crucial for cell cycle regulation.[7][9] The 2-aminobenzimidazole core can act as a bioisostere of a biaryl urea moiety found in other kinase inhibitors.[7][9]

Structure-Activity Relationship Insights:

  • N-1 Position: Substitution at the N-1 position is a critical determinant of activity. Small alkyl or cycloalkyl groups are often favored.

  • 2-Amino Group: Acylation or arylation of the 2-amino group can modulate potency and selectivity. For instance, linking a pyrazole-containing acyl moiety to the 2-amino group has led to potent inhibitors of protein kinase CK1δ.[10]

  • C-5/C-6 Positions: Modifications on the benzene ring influence pharmacokinetic properties and can introduce additional interactions with the target protein. Electron-withdrawing groups, such as a cyano group at the 5-position, have been shown to significantly enhance potency against CK1δ.[10]

Compound/AnalogTarget KinaseR1 (N-1)R2 (2-Amino)R5/R6 (Benzene Ring)IC50 (nM)Reference
Analog A Aurora A/BHHH>1000[7]
Analog B Aurora A/BMethylHH17 / 5[7]
Analog C (23) CK1δH(1H-pyrazol-3-yl)-acetyl5-cyano98.6[10]
Analog D (32) CK1δMethyl(1H-pyrazol-3-yl)-acetyl6-chloro20,100[10]

Table 1: Comparative in vitro activity of 2-aminobenzimidazole analogs against protein kinases.

The data in Table 1 clearly illustrates the impact of substitutions. The addition of a simple methyl group at N-1 (Analog B) dramatically increases potency against Aurora kinases compared to the unsubstituted parent compound.[7] For CK1δ inhibition, a 5-cyano group (Analog C) is highly advantageous, while N-1 methylation (Analog D) is detrimental to activity, suggesting that the N-1 proton may be involved in a key hydrogen bond interaction with the kinase.[10]

Kinase_Inhibition_Pathway cluster_0 Normal Kinase Activity cluster_1 Inhibition by 2-ABI ATP ATP Kinase Kinase ATP->Kinase Binds to active site Substrate Substrate Kinase->Substrate Phosphorylates Phospho_Substrate Phospho_Substrate Substrate->Phospho_Substrate Active Substrate 2_ABI 2-Aminobenzimidazole Analog Kinase_Inhibited Kinase 2_ABI->Kinase_Inhibited Competes with ATP, blocks active site No_Phosphorylation No_Phosphorylation Kinase_Inhibited->No_Phosphorylation Prevents phosphorylation Downstream_Signaling Downstream_Signaling Phospho_Substrate->Downstream_Signaling Leads to Cell_Proliferation Cell_Proliferation Downstream_Signaling->Cell_Proliferation Promotes Blocked_Signaling Blocked_Signaling No_Phosphorylation->Blocked_Signaling Blocks signaling Apoptosis Apoptosis Blocked_Signaling->Apoptosis Induces

Caption: Simplified pathway of competitive kinase inhibition by 2-aminobenzimidazole analogs.

Antimicrobial Activity: A Renewed Opportunity

Beyond cancer, 2-aminobenzimidazole derivatives have demonstrated a broad spectrum of antimicrobial activities.[11][12][13] A particularly interesting application is their use as adjuvants to potentiate the activity of existing antibiotics against Gram-negative bacteria.[14]

Structure-Activity Relationship Insights:

  • Gram-Positive Activity: Certain substituted benzimidazoles are effective against Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis.[12] The nature and position of substituents on the benzimidazole core are crucial for this activity.

  • Adjuvant Activity in Gram-Negatives: A key challenge in treating Gram-negative infections is their outer membrane, which acts as a permeability barrier. 2-aminobenzimidazole analogs have been identified that can disrupt this barrier, making the bacteria susceptible to antibiotics like clarithromycin that are typically only effective against Gram-positives.[14]

    • 2-Amino Substitutions: Long alkyl chains or aryl groups attached to the 2-amino position appear to be important for this adjuvant activity.

    • Benzene Ring Substitutions: Dichloro-substitutions on an aryl ring attached to the core scaffold can enhance the potentiating effect.[14]

CompoundOrganismAntibioticAdjuvant Conc. (µM)MIC of Antibiotic Alone (µg/mL)MIC of Antibiotic with Adjuvant (µg/mL)Reference
8 K. pneumoniaeClarithromycin30512> 512[14]
17 (3,5-dichloro) K. pneumoniaeClarithromycin30512128[14]
18 (3,4-dichloro) K. pneumoniaeClarithromycin3051264[14]
21 K. pneumoniaeClarithromycin30512≤ 0.5[14]
32 A. baumanniiClarithromycin5322[14]

Table 2: Potentiation of clarithromycin activity against Gram-negative bacteria by 2-aminobenzimidazole (2-ABI) adjuvants.

Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR data, standardized experimental protocols are essential.

Protocol 1: In Vitro Kinase Inhibition Assay (Example: Aurora Kinase)

This protocol describes a common method to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Objective: To quantify the potency of 2-aminobenzimidazole analogs as inhibitors of Aurora A kinase.

Materials:

  • Recombinant human Aurora A kinase

  • Fluorescently labeled peptide substrate (e.g., Kemptide)

  • Adenosine triphosphate (ATP)

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Test compounds (dissolved in DMSO)

  • 384-well microplates

  • Plate reader capable of measuring fluorescence polarization or similar detection method.

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM.

  • Assay Plate Setup: Add 2 µL of the diluted compounds to the wells of a 384-well plate. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).

  • Enzyme Addition: Add 10 µL of Aurora A kinase solution (e.g., 2 nM in assay buffer) to all wells except the negative control. Incubate for 15 minutes at room temperature.

  • Reaction Initiation: Add 10 µL of a substrate/ATP mixture (e.g., 1 µM peptide substrate and 10 µM ATP in assay buffer) to all wells to start the kinase reaction.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Reaction Termination & Detection: Stop the reaction by adding a stop solution containing EDTA. Read the plate on a suitable plate reader to measure the extent of substrate phosphorylation.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the controls. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Kinase_Assay_Workflow Start Start Serial_Dilution Prepare serial dilutions of 2-ABI analogs in DMSO Start->Serial_Dilution Plate_Compounds Dispense compounds into 384-well plate Serial_Dilution->Plate_Compounds Add_Kinase Add Aurora A Kinase solution (Incubate 15 min) Plate_Compounds->Add_Kinase Initiate_Reaction Add ATP/Substrate mix (Incubate 60 min at 30°C) Add_Kinase->Initiate_Reaction Stop_Reaction Stop reaction with EDTA Initiate_Reaction->Stop_Reaction Read_Plate Read fluorescence on plate reader Stop_Reaction->Read_Plate Analyze_Data Calculate % Inhibition and determine IC50 Read_Plate->Analyze_Data End End Analyze_Data->End

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.